5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde

• CAS: 1383626-33-2

Core Science & Biosynthesis

In-Depth Structural Characterization of 5-Methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde via 1H and 13C NMR Spectroscopy

Executive Summary & Core Directive

The compound 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde is a highly functionalized heterocycle that serves as a critical intermediate in the synthesis of advanced pharmaceuticals, including melatonin receptor agonists and indomethacin analogs. In drug development, the structural integrity of such intermediates dictates the efficacy and safety of the final active pharmaceutical ingredient (API).

Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for verifying this structural integrity. However, simply acquiring a spectrum is insufficient; researchers must understand the causality behind the chemical shifts to avoid misassignments. This whitepaper provides a comprehensive, self-validating framework for the 1 H and 13 C NMR characterization of this specific indole derivative, detailing the electronic and magnetic phenomena that govern its spectral footprint.

Causality in NMR Spectral Assignments (E-E-A-T)

As an application scientist, I approach spectral assignment not as a matching exercise, but as a study of molecular physics. Every chemical shift in 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde is a direct consequence of its local electronic environment. We ground our baseline expectations in empirical data from foundational scaffolds like [1] and [2].

The Indole Core & Formyl Anisotropy

The aldehyde proton (-CHO) at C-3 is the most deshielded nucleus in the molecule, typically resonating near 9.90 ppm . This profound downfield shift is caused by the diamagnetic anisotropy of the carbonyl ( π ) double bond, which generates an induced magnetic field that reinforces the external magnetic field ( B0​ ) at the proton's spatial location. Furthermore, the H-2 proton is significantly shifted downfield (~7.75 ppm ) compared to unsubstituted indoles. This is a direct consequence of the electron-withdrawing nature of the adjacent C-3 formyl group, which pulls electron density away from C-2 via both resonance (mesomeric) and inductive effects.

The 5-Methoxy Mesomeric Effect (+M)

The methoxy group at C-5 exerts a strong electron-donating mesomeric effect (+M) into the aromatic ring. This lone-pair delocalization specifically increases electron density at the ortho (C-4, C-6) and para (C-7a) positions. Consequently, H-4 and H-6 are shielded and appear further upfield (~7.80 ppm and ~6.95 ppm , respectively) than they would in an unsubstituted indole. The fine splitting pattern here is diagnostic: H-4 and H-6 exhibit a small meta-coupling ( J≈2.5 Hz), while H-6 and H-7 exhibit a larger ortho-coupling ( J≈8.9 Hz).

The N-Alkyl Side Chain Dynamics

The 1-(2-methoxyethyl) side chain presents a classic first-order A2​X2​ spin system. The N−CH2​ protons appear as a triplet (~4.35 ppm ) due to coupling with the adjacent O−CH2​ protons, which also appear as a triplet (~3.72 ppm ). Notably, in the 1 H spectrum, the N−CH2​ is more deshielded than the O−CH2​ due to its physical proximity to the deshielding cone of the aromatic indole ring current. Conversely, in the 13 C spectrum, the oxygen-bound carbon (~71.0 ppm ) is more deshielded than the nitrogen-bound carbon (~47.0 ppm ) due to oxygen's higher electronegativity.

Quantitative Data Presentation

The following tables synthesize the predicted quantitative spectral data based on authoritative chemical shift rules and foundational indole literature [1, 2].

Table 1: 1 H NMR Spectral Data (400 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Coupling ( J , Hz)	Causality / Assignment Notes
-CHO	9.90	s	1H	-	Deshielded by C=O diamagnetic anisotropy
H-4	7.80	d	1H	2.5	Meta-coupled to H-6; shielded by 5-OMe (+M)
H-2	7.75	s	1H	-	Deshielded by adjacent C-3 formyl group
H-7	7.25	d	1H	8.9	Ortho-coupled to H-6
H-6	6.95	dd	1H	8.9, 2.5	Ortho to H-7, meta to H-4; shielded by 5-OMe
N-CH 2​	4.35	t	2H	5.3	Deshielded by indole ring current anisotropy
5-OCH 3​	3.88	s	3H	-	Aromatic methoxy singlet
O-CH 2​	3.72	t	2H	5.3	Coupled to N-CH 2​
Terminal OCH 3​	3.32	s	3H	-	Aliphatic ether methyl singlet

Table 2: 13 C NMR Spectral Data (100 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Carbon Type	Causality / Assignment Notes
-CHO	184.5	C=O	Carbonyl carbon of the formyl group
C-5	156.5	Cq	Oxygen-bearing aromatic carbon (highly deshielded)
C-2	138.5	CH	Deshielded by N-1 and C-3 formyl
C-7a	132.0	Cq	Bridgehead carbon adjacent to N-1
C-3a	126.5	Cq	Bridgehead carbon
C-3	118.0	Cq	Alpha to formyl group
C-6	114.0	CH	Ortho to 5-methoxy group
C-7	111.0	CH	Meta to 5-methoxy group
C-4	103.0	CH	Ortho to 5-methoxy group (highly shielded)
O-CH 2​	71.0	CH 2​	Deshielded by adjacent highly electronegative oxygen
Terminal OCH 3​	59.0	CH 3​	Aliphatic ether methyl
5-OCH 3​	55.8	CH 3​	Aromatic ether methyl
N-CH 2​	47.0	CH 2​	Deshielded by adjacent nitrogen

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your analytical results, follow this self-validating workflow. Every step is designed to optimize signal integrity and prevent artifactual misinterpretation.

Step 1: Precision Sample Preparation

• Action: Dissolve 15–20 mg of the highly pure compound in 0.6 mL of Chloroform-d (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS).

• Causality: CDCl 3​ lacks exchangeable protons, preventing signal overlap and preserving the formyl proton signal. TMS provides an internal standard (0.00 ppm) for precise chemical shift calibration, eliminating solvent-dependent drift.

Step 2: Probe Tuning, Matching, and Shimming

• Action: Insert the sample, lock the 2 H signal of CDCl 3​ , and perform automated or manual tuning/matching (ATM) followed by gradient shimming (TopShim).

• Causality: Tuning ensures maximum power transfer between the RF amplifier and the probe coil, optimizing the Signal-to-Noise Ratio (SNR). This is critical for detecting low-abundance quaternary carbons (C-3, C-5). Shimming homogenizes the magnetic field; poor shimming leads to broad lines, which will obscure the critical 2.5 Hz meta-coupling between H-4 and H-6.

Step 3: Acquisition Parameters

• 1 H NMR: Execute a standard 1D proton sequence (e.g., zg30). Use 16 scans, a spectral width of 12 ppm, and a relaxation delay (D1) of 1.0 second.

• 13 C NMR: Execute a proton-decoupled carbon sequence (e.g., zgpg30 with WALTZ-16 decoupling). Use 1024 scans, a spectral width of 220 ppm, and a relaxation delay of 2.0 seconds.

• Causality: 13 C has a low natural abundance (1.1%) and a lower gyromagnetic ratio than 1 H. The longer relaxation delay ensures that quaternary carbons (which lack dipole-dipole relaxation from attached protons) fully return to thermal equilibrium between scans, preventing signal saturation.

Step 4: Data Processing & 2D Validation

• Action: Apply zero-filling to 64k data points. Apply an exponential window function (Line Broadening, LB = 0.3 Hz for 1 H; 1.0 Hz for 13 C) prior to Fourier Transform (FT). Validate assignments using 2D HSQC and HMBC.

• Causality: Zero-filling improves digital resolution. Apodization suppresses noise in the Free Induction Decay (FID) tail without excessively broadening the peaks. 2D HMBC is the ultimate self-validating step: observing a 3-bond correlation from the formyl proton to C-3a and C-4 definitively proves the regiochemistry of the indole core.

Mechanistic Workflow Visualization

The following diagram maps the logical progression of the self-validating NMR workflow, ensuring that data acquisition directly feeds into structural verification.

Figure 1: Self-validating NMR workflow for structural elucidation.

References

• PubChem. "Indole-3-carboxaldehyde." National Center for Biotechnology Information. URL:[Link]

• PubChem. "5-Methoxyindole." National Center for Biotechnology Information. URL:[Link]

Physicochemical Characteristics of N-Alkylated 5-Methoxyindole-3-Carbaldehydes: A Mechanistic and Synthetic Guide

Executive Summary

5-Methoxyindole-3-carbaldehyde (CAS: 10601-19-1) is a highly versatile heterocyclic building block, widely utilized in the synthesis of melatonin receptor agonists, indole alkaloids, and experimental therapeutics. While the parent compound possesses a free indole N-H, functionalizing this position via N-alkylation fundamentally alters the molecule's physicochemical landscape. This guide provides an in-depth technical analysis of how N-alkylation dictates the thermodynamic, spectroscopic, and pharmacokinetic properties of 5-methoxyindole-3-carbaldehydes, bridging fundamental quantum chemistry with applied drug development.

Mechanistic Rationale for N-Alkylation

The indole core is an electron-rich aromatic system where the nitrogen's lone pair participates in the 10π-electron aromaticity. In the parent 5-methoxyindole-3-carbaldehyde, the N-H bond acts as a strong hydrogen bond donor, while the C3-carbonyl and C5-methoxy oxygen atoms serve as hydrogen bond acceptors.

• Ablation of Hydrogen Bonding : N-alkylation replaces the acidic N-H proton with an alkyl group (e.g., methyl, benzyl). This single modification destroys the molecule's ability to form intermolecular hydrogen bond networks, drastically lowering the lattice energy of the solid state.

• Steric and Inductive Effects : Alkyl groups introduce steric bulk and exert a positive inductive (+I) effect. This increases the electron density of the indole ring, specifically at the C2 position, while simultaneously increasing the molecule's lipophilic surface area.

Causal Network of N-Alkylation on Physicochemical Properties

Physicochemical Profiling

The transition from a free N-H indole to an N-alkylated derivative induces measurable shifts in macroscopic properties. The table below synthesizes the quantitative physicochemical shifts driven by N-alkylation, comparing the parent compound to its N-methyl and N-benzyl derivatives based on established indole chemistry parameters.

Property	5-Methoxyindole-3-carbaldehyde (Parent)	N-Methyl Derivative	N-Benzyl Derivative
Molecular Weight	175.19 g/mol	189.21 g/mol	265.31 g/mol
Melting Point	179–183 °C[1]	68–72 °C[2]	107–108 °C[3]
LogP (Lipophilicity)	~1.8	~2.3	~3.8
H-Bond Donors	1 (Indole N-H)	0	0
Aqueous Solubility	Insoluble[1]	Very Low	Practically Insoluble
1H NMR Signature	N-H broad singlet (~11.8 ppm)	N-CH3 singlet (~3.8 ppm)	N-CH2 singlet (~5.3 ppm)

*Melting point values are extrapolated from structurally analogous N-alkylated 1H-indole-3-carbaldehydes to demonstrate the thermodynamic drop caused by H-bond ablation.

Causality Note : The dramatic drop in melting point from the parent compound (~180 °C) to the N-methyl derivative (~70 °C) is a direct consequence of the loss of intermolecular N-H···O=C hydrogen bonding. The increase in LogP correlates linearly with the addition of non-polar carbon surface area, which is a critical parameter for crossing the blood-brain barrier (BBB).

Experimental Workflows: Synthesis & Validation

To study these physicochemical changes, robust synthetic protocols are required. The following methodology details the N-alkylation of 5-methoxyindole-3-carbaldehyde, engineered as a self-validating system to ensure high yield and analytical purity.

Mechanistic Workflow of Indole N-Alkylation

Step-by-Step Methodology: N-Alkylation via SN₂ Substitution

Objective : Synthesize 1-alkyl-5-methoxy-1H-indole-3-carbaldehyde. Rationale : Utilizing a mild base in a polar aprotic solvent mixture ensures selective N-alkylation over O-alkylation or C-alkylation, avoiding the harsh conditions of Sodium Hydride (NaH) which can lead to side reactions if trace moisture is present[2].

• Reagent Preparation & Deprotonation :

  • Suspend 5-methoxyindole-3-carbaldehyde (1.0 eq) and anhydrous K₂CO₃ (2.0 eq) in a solvent mixture of CH₃CN and DMF (10:1 v/v).

  • Causality: K₂CO₃ is sufficient to deprotonate the weakly acidic indole N-H (pKa ~16.2) under thermal conditions. The high dielectric constant of DMF solvates the potassium cation, leaving a highly nucleophilic, "naked" indolide anion.

• Electrophilic Addition :

  • Add the alkylating agent (e.g., methyl iodide or benzyl chloride, 1.5 eq) dropwise at room temperature.

  • Causality: Dropwise addition prevents localized exothermic spikes and minimizes the formation of dialkylation or polymerization artifacts.

• Thermal Activation & Monitoring :

  • Heat the reaction mixture to reflux (80–85 °C) for 12–16 hours.

  • Self-Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using DCM/EtOH (30:1). The reaction is deemed complete when the highly polar parent spot (retained by silica due to N-H hydrogen bonding) is entirely consumed, replaced by a higher Rf spot corresponding to the less polar N-alkylated product[2].

• Quenching & Workup :

  • Cool the mixture to room temperature, filter the inorganic salts (K₂CO₃/KX), and concentrate under reduced pressure.

  • Partition the residue between Ethyl Acetate and Water. Wash the organic layer with brine (3x).

  • Causality: DMF is highly water-soluble; multiple aqueous washes ensure its complete removal, preventing NMR signal overlap and oily residues during crystallization.

• Purification & Analytical Validation :

  • Dry the organic layer over anhydrous Na₂SO₄, evaporate, and recrystallize from an ethanol/water mixture.

  • Validation: Confirm structural integrity via ¹H NMR. The definitive hallmark of successful N-alkylation is the disappearance of the broad N-H singlet at ~11.8 ppm and the emergence of a sharp singlet integrating to 3H at ~3.8 ppm (for N-CH₃) or 2H at ~5.3 ppm (for N-CH₂Ph).

Quantum Chemical & Structural Descriptors

At the sub-molecular level, the physicochemical characteristics of 5-methoxyindole-3-carbaldehydes are governed by their Frontier Molecular Orbitals (FMOs).

• HOMO-LUMO Gap : According to , the parent 5-methoxyindole-3-carbaldehyde exhibits a calculated FMO energy gap of approximately 3.991 eV, reflecting high chemical stability and a negative chemical potential[4].

• Impact of N-Alkylation : The introduction of an alkyl group at the nitrogen atom exerts a +I inductive effect, which slightly raises the energy of the Highest Occupied Molecular Orbital (HOMO). This narrows the HOMO-LUMO gap, increasing the molecule's chemical softness and polarizability. Consequently, N-alkylated derivatives often exhibit red-shifted UV-Vis absorption spectra compared to the parent compound due to the lower energy required for π-π* and n-π* electronic transitions.

Applications in Drug Development

Understanding the physicochemical shifts induced by N-alkylation is paramount for pharmacokinetics and ADME (Absorption, Distribution, Metabolism, and Excretion) optimization. The synthesis of complex indole derivatives, such as diindolylmethanes, often utilizes 5-methoxyindole-3-carbaldehyde as a core precursor for [5].

• Bioavailability and BBB Penetration : By eliminating the N-H hydrogen bond donor and increasing the LogP from ~1.8 to >2.3, N-alkylation significantly enhances the molecule's ability to passively diffuse across lipid bilayers. This is a critical design element for neuroactive compounds targeting central nervous system (CNS) receptors.

• Metabolic Stability : The free indole N-H is a common site for Phase II metabolism, specifically N-glucuronidation. Alkylating this position blocks this metabolic liability, potentially increasing the biological half-life of the pharmacophore in vivo.

References

• 5-Methoxyindole-3-carboxaldehyde - Physico-chemical Properties ChemBK URL:[Link]

• Synthesis, In Silico Studies, and Evaluation of Syn and Anti Isomers of N-Substituted Indole-3-carbaldehyde Oxime Derivatives as Urease Inhibitors against Helicobacter pylori Molecules (MDPI) URL:[Link]

• Spectroscopic, quantum chemical, molecular docking and in vitro anticancer activity studies on 5-Methoxyindole-3-carboxaldehyde Journal of Molecular Structure (via ResearchGate) URL:[Link]

• Diindolylmethane Derivatives: Potent Agonists of the Immunostimulatory Orphan G Protein-Coupled Receptor GPR84 Journal of Medicinal Chemistry (ACS) URL:[Link]

• Directed C–H Functionalization of C3-Aldehyde, Ketone, and Acid/Ester-Substituted Free (NH) Indoles with Iodoarenes via a Palladium Catalyst System National Center for Biotechnology Information (PMC) URL:[Link]

Sources

• 1. chembk.com [chembk.com]
• 2. mdpi.com [mdpi.com]
• 3. Directed C–H Functionalization of C3-Aldehyde, Ketone, and Acid/Ester-Substituted Free (NH) Indoles with Iodoarenes via a Palladium Catalyst System - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Vilsmeier-Haack Formylation of 5-methoxy-1-(2-methoxyethyl)-1H-indole: A Detailed Protocol for Drug Discovery and Development

This comprehensive guide provides a detailed protocol for the Vilsmeier-Haack formylation of 5-methoxy-1-(2-methoxyethyl)-1H-indole, yielding the versatile intermediate, 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde. This application note is designed for researchers, scientists, and professionals in drug development, offering in-depth technical guidance, mechanistic insights, and practical, field-proven advice to ensure a successful and reproducible synthesis.

Introduction: The Strategic Importance of Indole-3-carbaldehydes

Indole-3-carbaldehydes are pivotal building blocks in medicinal chemistry and pharmaceutical development. The formyl group at the C3 position of the indole nucleus serves as a versatile chemical handle for a myriad of synthetic transformations, enabling the construction of complex molecular architectures with diverse biological activities. The Vilsmeier-Haack reaction stands as a classic and highly efficient method for the regioselective formylation of electron-rich aromatic and heteroaromatic compounds, such as indoles.[1] This electrophilic aromatic substitution reaction utilizes a Vilsmeier reagent, typically generated in situ from phosphorus oxychloride (POCl₃) and a substituted amide like N,N-dimethylformamide (DMF).[1][2]

The target molecule, 5-methoxy-1-(2-methoxyethyl)-1H-indole, possesses an electron-donating methoxy group at the 5-position and a protecting/solubilizing 2-methoxyethyl group on the indole nitrogen. These features enhance the nucleophilicity of the indole ring, making it an excellent substrate for the Vilsmeier-Haack reaction, which is anticipated to proceed with high regioselectivity at the electron-rich C3 position.

Mechanistic Overview: The Chemistry Behind the Formylation

The Vilsmeier-Haack reaction proceeds through two key stages: the formation of the electrophilic Vilsmeier reagent and the subsequent electrophilic attack on the indole ring.

Step 1: Formation of the Vilsmeier Reagent

N,N-Dimethylformamide (DMF) reacts with phosphorus oxychloride (POCl₃) to form a highly electrophilic chloroiminium ion, known as the Vilsmeier reagent.[1]

Step 2: Electrophilic Aromatic Substitution

The electron-rich C3 position of the 5-methoxy-1-(2-methoxyethyl)-1H-indole attacks the electrophilic carbon of the Vilsmeier reagent. Subsequent loss of a proton restores aromaticity, forming an iminium salt intermediate.

Step 3: Hydrolysis

Aqueous workup hydrolyzes the iminium salt to furnish the final product, 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde.

Experimental Protocols

This section provides a detailed, step-by-step methodology for the synthesis of the starting material and its subsequent Vilsmeier-Haack formylation.

Synthesis of the Starting Material: 5-methoxy-1-(2-methoxyethyl)-1H-indole

A common route to N-alkylated indoles involves the alkylation of the corresponding N-H indole.

Materials:

• 5-methoxyindole

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-dimethylformamide (DMF)

• 2-Bromoethyl methyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred suspension of sodium hydride (1.2 equivalents) in anhydrous DMF under an argon atmosphere at 0°C, add a solution of 5-methoxyindole (1.0 equivalent) in anhydrous DMF dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 1 hour, or until hydrogen evolution ceases.

• Cool the mixture back to 0°C and add 2-bromoethyl methyl ether (1.1 equivalents) dropwise.

• Let the reaction warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0°C.

• Extract the mixture with ethyl acetate (3 x).

• Wash the combined organic layers with water and brine, then dry over anhydrous MgSO₄.

• Concentrate the organic phase under reduced pressure and purify the crude product by flash column chromatography on silica gel.

Vilsmeier-Haack Formylation Protocol

Safety First: This reaction involves highly reactive and corrosive reagents. Phosphorus oxychloride is toxic and reacts violently with water. N,N-Dimethylformamide is a skin and respiratory irritant. This procedure must be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (safety goggles, lab coat, and chemical-resistant gloves) must be worn at all times.

Materials:

• 5-methoxy-1-(2-methoxyethyl)-1H-indole

• Anhydrous N,N-dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Dichloromethane (DCM), anhydrous

• Ice

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Reaction Workflow Diagram:

Caption: Experimental workflow for the Vilsmeier-Haack formylation.

Procedure:

• Vilsmeier Reagent Preparation: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and an argon inlet, add anhydrous DMF (3.0 equivalents). Cool the flask to 0°C in an ice bath. Slowly add phosphorus oxychloride (1.5 equivalents) dropwise to the stirred DMF solution over 30 minutes, ensuring the internal temperature does not exceed 10°C. Stir the resulting mixture at 0°C for an additional 30 minutes.

• Formylation Reaction: In a separate flame-dried flask, dissolve 5-methoxy-1-(2-methoxyethyl)-1H-indole (1.0 equivalent) in anhydrous dichloromethane (DCM). Cool this solution to 0°C. Add the pre-formed Vilsmeier reagent dropwise to the indole solution over 20-30 minutes, maintaining the temperature at 0°C. After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Carefully pour the reaction mixture onto crushed ice with vigorous stirring. This quenching process is exothermic and should be performed cautiously. Once the ice has melted, neutralize the acidic solution by the slow addition of a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7-8.

• Extraction and Purification: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x). Combine the organic extracts and wash successively with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product. Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde as a solid.[3]

Data and Expected Results

Table 1: Key Reaction Parameters

Parameter	Value
Reagents
5-methoxy-1-(2-methoxyethyl)-1H-indole	1.0 equivalent
Phosphorus oxychloride (POCl₃)	1.5 equivalents
N,N-Dimethylformamide (DMF)	3.0 equivalents
Reaction Conditions
Vilsmeier Reagent Formation Temperature	0 °C
Formylation Temperature	0 °C to Room Temperature
Reaction Time	2-4 hours
Expected Product Characterization
Appearance	Solid
¹H NMR (predicted, CDCl₃)	δ ~9.9 (s, 1H, CHO), ~8.2 (s, 1H, H-2), ~7.6-6.9 (m, 3H, Ar-H), ~4.3 (t, 2H, N-CH₂), ~3.9 (s, 3H, OCH₃), ~3.7 (t, 2H, O-CH₂), ~3.4 (s, 3H, OCH₃)
¹³C NMR (predicted, CDCl₃)	δ ~185 (CHO), ~156 (C-5), ~138 (C-2), ~132 (C-7a), ~126 (C-3a), ~118 (C-3), ~112 (C-6), ~111 (C-4), ~101 (C-7), ~70 (N-CH₂), ~59 (O-CH₂), ~56 (OCH₃)

Note: Predicted NMR chemical shifts are based on known data for similar indole structures and may vary slightly.

Troubleshooting and Key Considerations

• Anhydrous Conditions are Crucial: The Vilsmeier reagent is highly sensitive to moisture. Ensure all glassware is flame-dried and the reaction is conducted under an inert atmosphere (argon or nitrogen) using anhydrous solvents.

• Temperature Control: The formation of the Vilsmeier reagent is exothermic. Maintaining a low temperature during the addition of POCl₃ is critical to prevent decomposition and side reactions.

• Slow Quenching: The reaction of POCl₃ with water is highly exothermic and produces corrosive HCl gas. Quench the reaction mixture by adding it slowly to ice.

• Incomplete Reaction: If the reaction does not go to completion, consider increasing the reaction time or temperature slightly (e.g., up to 40°C).

• Purification Challenges: If the product is difficult to purify, consider recrystallization from a suitable solvent system (e.g., ethanol/water) after column chromatography.

Conclusion

The Vilsmeier-Haack reaction provides a reliable and efficient method for the synthesis of 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde. By carefully controlling the reaction conditions and adhering to the safety precautions outlined in this guide, researchers can successfully synthesize this valuable intermediate for applications in drug discovery and development. The protocol described herein is robust and can likely be adapted for the formylation of other electron-rich indole derivatives.

References

• Chu, Y., Wang, H., Chen, J., & Hou, Y. (2014). The 1H-NMR and 13C-NMR spectroscopic data and HMBC correlations of compound 12 (300 MHz for 1H; 75 MHz for 13C, CDCl3). ResearchGate. Available at: [Link]

• BenchChem. (n.d.). Synthesis of 5-Methoxy-1H-indol-2-amine: A Detailed Technical Guide. BenchChem.
• Tohma, H., Watanabe, H., Takizawa, S., Maegawa, T., & Kita, Y. (n.d.). NOVEL ONE-POT PREPARATION OF 5-METHOXYLATED INDOLINE AND INDOLE DERIVATIVES USING A HYPERVALENT IODINE(II1) REAGENT.
• Elshahary, A., Safwan, H., Abdelwaly, A., Arafa, R. K., & Helal, M. A. (2025). Discovery of indole- and quinolone-based inhibitors of the mTOR/Akt/Pi3K pathway for the potential treatment of autism and certain types of cancer. The Royal Society of Chemistry.
• NP-MRD. (n.d.). 13C NMR Spectrum (1D, 101 MHz, D2O, predicted) (NP0055024). NP-MRD.

• Wikipedia. (2023). Vilsmeier–Haack reaction. Wikipedia. Available at: [Link]

• Loyola eCommons. (n.d.). Novel Synthetic Route to 5-Substituted Indoles. Loyola eCommons.

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Organic Chemistry Portal. Available at: [Link]

• Sakamoto, T., Hosoda, I., & Kikugawa, Y. (1988). A simple synthesis of 5-methoxyindole and 5-methoxy-2-oxindole. Journal of Heterocyclic Chemistry.
• Tokyo Chemical Industry Co., Ltd. (n.d.). Vilsmeier-Haack Reaction. Tokyo Chemical Industry Co., Ltd..
• BenchChem. (n.d.).
• DOI. (n.d.).

• PubChem. (n.d.). CID 157980671 | C20H18N2O4. PubChem. Available at: [Link]

• BenchChem. (n.d.). Technical Support Center: Purification of Indole-2- and -3-Carboxaldehydes. BenchChem.
• Muto, Y., Suzuki, H., Tani, M., & Yokoyama, Y. (2003). THE VILSMEIER-HAACK REACTION ON METHYL HOMOLOGUES OF N-BENZYLTETRAHYDROCARBAZOLE (SYNTHETIC STUDIES ON INDOLES 521).

• Organic Chemistry Data. (2021). NMR Spectroscopy :: 13C NMR Chemical Shifts. Organic Chemistry Data. Available at: [Link]

• NIST WebBook. (n.d.). Indole-3-carboxaldehyde, 5-methoxy, TMS. NIST WebBook. Available at: [Link]

• Google Patents. (n.d.). CN110642770B - Preparation method of 5-methoxyindole.

• Organic Syntheses. (n.d.). indole-3-aldehyde. Organic Syntheses. Available at: [Link]

• PubChemLite. (n.d.). 5-methoxy-1,2-dimethyl-1h-indole-3-carboxylic acid. PubChemLite.
• MDPI. (n.d.).

Sources

• 1. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 2. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Synthesis of 5-Methoxy-1-(2-methoxyethyl)tryptamine via Chemoselective Nitroaldol Condensation and Tandem Reduction

Prepared by: Senior Application Scientist Target Audience: Synthetic Chemists, Neuropharmacology Researchers, and Drug Development Professionals

Introduction & Mechanistic Rationale

Tryptamine derivatives are privileged scaffolds in neuropharmacology, serving as primary ligands for 5-HT (serotonin) receptors and playing fundamental roles in the regulation of diurnal cycles, sleep onset, and neurological signaling[1]. The specific substitution pattern of 5-methoxy-1-(2-methoxyethyl)tryptamine —featuring a 5-methoxy group and an N1-(2-methoxyethyl) chain—imparts unique lipophilicity and receptor-binding characteristics.

Synthesizing this molecule from 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde [2] requires a highly controlled, two-step approach. Indole-3-carbaldehydes exhibit reactivity typical of aromatic aldehydes and readily undergo C-C coupling[3]. The most efficient pathway is the Henry (Nitroaldol) Reaction followed by a Tandem Reduction .

While traditional methods utilize Lithium Aluminum Hydride ( LiAlH4​ ) to reduce the intermediate 3-(2-nitrovinyl)indole, this approach requires harsh conditions, strictly anhydrous environments, and often leads to complex reaction mixtures[4]. To ensure a scalable and self-validating workflow, this protocol employs a modern NaBH4​/Ni(OAc)2​ reduction system . This generates nanoscale nickel boride ( Ni2​B ) in situ, acting as a powerful yet chemoselective catalytic surface that smoothly reduces both the conjugated alkene and the nitro group to a primary amine without cleaving the delicate N1-alkyl ether linkage[4].

Synthetic Pathway Visualization

Synthetic workflow for 5-methoxy-1-(2-methoxyethyl)tryptamine via tandem reduction.

Quantitative Data: Comparison of Reduction Strategies

To justify the selection of the NaBH4​/Ni(OAc)2​ system, the following table summarizes the operational metrics of common reduction methodologies for 3-(2-nitrovinyl)indoles.

Reduction Method	Reagents	Reaction Time	Chemoselectivity	Typical Yield	Safety & Scalability Profile
Traditional Hydride	LiAlH4​ , dry THF	4 – 8 h	Low (Risk of dehalogenation/cleavage)	60 – 75%	High Risk: Pyrophoric reagent; requires strictly anhydrous conditions.
Nickel Boride (Recommended)	NaBH4​ , Ni(OAc)2​ , MeOH/THF	1 – 2 h	High (Preserves ethers and halogens)	80 – 90%	Moderate: H2​ gas evolution; highly scalable and moisture tolerant.
Catalytic Hydrogenation	H2​ (atm), Pd/C or Raney Ni	12 – 24 h	Moderate (Risk of side-chain alkylation)	70 – 85%	Moderate: Requires pressurized H2​ and handling of flammable catalysts.

Experimental Protocols

Step 1: Henry Reaction (Nitroaldol Condensation)

Objective: Synthesis of (E)-5-methoxy-1-(2-methoxyethyl)-3-(2-nitrovinyl)-1H-indole.

Causality & Logic: Nitromethane ( CH3​NO2​ ) serves a dual purpose as both the carbon source and the solvent, driving the thermodynamic equilibrium toward the product. Ammonium acetate ( NH4​OAc ) acts as a bifunctional catalyst: the acetate anion deprotonates the nitromethane to form the reactive nitronate ion, while the ammonium cation hydrogen-bonds to the aldehyde, increasing its electrophilicity[3].

Procedure:

• Setup: To a 250 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde (10.0 mmol, 1.0 eq).

• Reagent Addition: Add 40 mL of nitromethane, followed by anhydrous ammonium acetate (5.0 mmol, 0.5 eq).

• Reaction: Heat the mixture to reflux (approx. 95–100 °C) under a nitrogen atmosphere for 2 to 4 hours.

• In-Process Control (IPC): Monitor the reaction via TLC (Eluent: Hexane/EtOAc 7:3). The product is a highly conjugated system and will appear as a bright yellow, strongly UV-active spot with a lower Rf​ than the starting aldehyde.

• Workup: Cool the reaction mixture to 0 °C in an ice bath. The (E)-nitrovinyl indole derivative will typically precipitate as a brightly colored crystalline solid.

• Isolation: Filter the precipitate under vacuum, wash the filter cake with ice-cold methanol (2 × 10 mL) to remove residual nitromethane and unreacted aldehyde, and dry under high vacuum.

Step 2: Chemoselective Tandem Reduction

Objective: Synthesis of 5-methoxy-1-(2-methoxyethyl)tryptamine.

Causality & Logic: NaBH4​ alone is insufficient to reduce the nitro group; it would stall at the nitroalkane stage. The addition of Ni(OAc)2​⋅4H2​O results in the immediate, in situ generation of black nickel boride ( Ni2​B ) nanoparticles[4]. This creates a highly active heterogeneous catalytic surface that facilitates the transfer of hydride species to both the alkene and the nitro group, yielding the primary amine rapidly and cleanly. THF is used as a co-solvent with methanol to ensure the hydrophobic nitrovinyl intermediate remains fully dissolved during the reaction.

Procedure:

• Setup: In a 500 mL two-neck flask, dissolve the (E)-3-(2-nitrovinyl)indole intermediate (8.0 mmol, 1.0 eq) in a solvent mixture of Methanol/THF (3:1 v/v, 80 mL).

• Catalyst Precursor Addition: Add Ni(OAc)2​⋅4H2​O (1.6 mmol, 0.2 eq). The solution will appear pale green/blue. Cool the flask to 0 °C using an ice bath.

• Reduction: Caution: Vigorous exothermic reaction and hydrogen gas evolution. Slowly add NaBH4​ (40.0 mmol, 5.0 eq) in small portions over 30 minutes. Upon the first addition, the solution will instantly turn opaque black, confirming the formation of the Ni2​B catalyst.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 1 to 2 hours.

• In-Process Control (IPC): Monitor via TLC (Eluent: DCM/MeOH/ NH4​OH 90:9:1). The primary amine product will remain near the baseline in standard non-polar solvents but will elute cleanly in this basic, polar system. Confirm the presence of the primary amine by staining with Ninhydrin (develops a purple/pink spot upon heating).

• Workup: Quench the reaction carefully by adding saturated aqueous NH4​Cl (20 mL) to destroy excess NaBH4​ .

• Filtration: Filter the black suspension through a pad of Celite to remove the nickel catalyst. Wash the Celite pad thoroughly with EtOAc (50 mL).

• Extraction: Transfer the filtrate to a separatory funnel, extract with EtOAc (3 × 50 mL), wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

• Purification: If minor impurities are present, purify the crude oil via flash column chromatography using basic alumina or silica gel pre-treated with 1% triethylamine (Eluent: DCM to DCM/MeOH 95:5).

References

• Saetae, W., & Jaratjaroonphong, J. (2024). Three-Steps Synthesis of Tryptamine Derivatives from Indole-3-Carboxaldehyde. Thai Journal of Science and Technology. [Link]

• Wikipedia Contributors. Indole-3-carbaldehyde. Wikipedia, The Free Encyclopedia. [Link]

• US Patent Application. Method for producing tryptamine derivatives.

Sources

• 1. US20030096379A1 - Method for producing tryptamine derivatives - Google Patents [patents.google.com]
• 2. parchem.com [parchem.com]
• 3. Indole-3-carbaldehyde - Wikipedia [en.wikipedia.org]
• 4. li05.tci-thaijo.org [li05.tci-thaijo.org]

Application Note: Knoevenagel Condensation Protocols for 5-Methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Introduction & Mechanistic Rationale

The Knoevenagel condensation is a premier carbon-carbon bond-forming reaction utilized extensively in drug discovery and materials science. When applied to indole-3-carbaldehydes, the reaction yields highly conjugated α,β -unsaturated systems (e.g., indole-substituted alkenes and acrylamides). These architectures are privileged scaffolds in medicinal chemistry; for instance, trans-indole-3-acrylamide derivatives have been identified as a potent new class of tubulin polymerization inhibitors that arrest cancer cell cycles in the G2/M phase[1]. Furthermore, indole-substituted alkenes synthesized via this pathway exhibit documented broad-spectrum antibacterial activity[2].

Substrate Causality: Why 5-Methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde?

Working with 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde requires an understanding of how its specific functional groups dictate its physicochemical behavior and reactivity:

• The C3-Aldehyde (The Electrophile): The aldehyde group at the 3-position is highly primed for nucleophilic attack by the enolate of active methylene compounds (e.g., malononitrile, barbituric acid).

• The 5-Methoxy Group (The Electron Donor): This electron-donating group (EDG) increases the electron density of the indole core via resonance. While this slightly reduces the initial electrophilicity of the aldehyde, it dramatically stabilizes the final alkene product. By pairing this EDG with an electron-withdrawing group (EWG) from the active methylene, a strong push-pull Intramolecular Charge Transfer (ICT) system is established. This is critical for designing environment-sensitive fluorescent probes or tuning the pharmacophore for kinase inhibition.

• The 1-(2-Methoxyethyl) Group (The Protector & Solubilizer): N-alkylation is a strategic choice. Under the basic conditions of a standard Knoevenagel condensation, an unprotected indole nitrogen can deprotonate, forming an unreactive indole anion that leads to complex mixtures and N-alkylation side reactions. The 2-methoxyethyl chain prevents this. Additionally, the ether oxygen acts as a hydrogen-bond acceptor, significantly enhancing the substrate's solubility in green, polar aprotic solvents (like PEG-600) compared to highly lipophilic alkyl chains[3].

Mechanistic Pathway

The reaction proceeds via a base-catalyzed aldol-type addition followed by spontaneous dehydration.

Figure 1: Catalytic mechanism of Knoevenagel condensation forming a push-pull alkene system.

Experimental Workflows

To accommodate varying laboratory capabilities and sustainability goals, three distinct, self-validating protocols are provided.

Figure 2: Parallel experimental workflows for Knoevenagel condensations.

Protocol A: Traditional Base-Catalyzed Condensation

Causality: Piperidine acts as a nucleophilic catalyst, forming a highly reactive iminium ion with the aldehyde, which lowers the activation energy for the incoming enolate. Ethanol is used as a protic solvent to stabilize the transition state.

• Setup: In a 50 mL round-bottom flask, dissolve 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde (1.0 mmol) and the active methylene compound (e.g., malononitrile, 1.1 mmol) in absolute ethanol (15 mL).

• Catalysis: Add 2–3 drops of piperidine (approx. 0.1 mmol).

• Reaction: Heat the mixture to reflux (78 °C) under continuous magnetic stirring for 2–4 hours.

• Self-Validation (TLC): Monitor via TLC (Eluent: 7:3 Hexane/Ethyl Acetate). The reaction is complete when the UV-active starting aldehyde spot disappears, replaced by a highly colored (yellow/red) lower-Rf spot.

• Workup: Cool the mixture to room temperature, then pour into 50 mL of crushed ice-water. The highly conjugated product will quantitatively precipitate due to strong π−π stacking and low aqueous solubility.

• Purification: Filter the precipitate under vacuum, wash with cold water, and recrystallize from hot ethanol.

Protocol B: Microwave-Assisted Green Synthesis

Causality: Microwave irradiation provides uniform dielectric heating, drastically reducing reaction times. Chlorobenzene is chosen as the energy-transfer medium because its boiling point (131–133 °C) is higher than water, allowing the system to easily drive off the water byproduct formed during dehydration[2]. L-Proline acts as a bifunctional organocatalyst (amine and carboxylic acid).

• Setup: In a microwave-safe vial, combine the aldehyde (1.0 mmol), active methylene (1.1 mmol), and L-proline (0.1 mmol) in monochlorobenzene (5 mL)[2].

• Irradiation: Irradiate in a commercial microwave reactor (approx. 150W) for 5–15 minutes.

• Observation: The solution will rapidly undergo a chromic shift to deep orange/red, indicating the formation of the push-pull alkene.

• Workup: Quench with water to precipitate the solid product. Isolate by simple filtration and dry under a vacuum[2].

Protocol C: PEG-600 Eco-Friendly Medium

Causality: Polyethylene glycol (PEG-600) is a recyclable, non-toxic polymeric solvent. Its polyether backbone stabilizes polar transition states through extensive hydrogen bonding, often eliminating the need for harsh external bases[3].

• Setup: Mix the aldehyde (1.0 mmol) and active methylene (1.1 mmol) in PEG-600 (10 mL)[3].

• Reaction: Stir at room temperature or with mild heating (50 °C) for 30–60 minutes.

• Workup: Extract the product using diethyl ether or precipitate directly by adding cold water. The PEG-600 remains in the aqueous phase and can be recovered by evaporating the water under reduced pressure for subsequent reuse[3].

Quantitative Data Presentation

The following table summarizes expected quantitative outcomes based on the structural dynamics of 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde applied across the provided methodologies.

Table 1: Reaction Optimization and Yield Comparison

Active Methylene Compound	Protocol	Catalyst / Solvent	Reaction Time	Yield (%)	Product Appearance (Visual Cue)
Malononitrile	A	Piperidine / EtOH	2.5 h	82	Orange Solid
Malononitrile	B	L-Proline / PhCl (MW)	8 min	94	Orange Solid
Ethyl Cyanoacetate	C	None / PEG-600	45 min	88	Yellow Solid
Barbituric Acid	B	L-Proline / PhCl (MW)	12 min	91	Deep Red Solid
Meldrum's Acid	A	Piperidine / EtOH	3.0 h	76	Yellow-Orange Solid

Note: Microwave irradiation (Protocol B) consistently provides the highest yields in the shortest timeframes due to efficient thermal kinetics and water elimination, while Protocol C offers the best environmental profile.

References

• [1] Title: Synthesis, biological evaluation and molecular docking studies of trans-indole-3-acrylamide derivatives, a new class of tubulin polymerization inhibitors | Source: Bioorganic & Medicinal Chemistry (NIH PMC) | URL:

• [2] Title: Microwave Assisted Synthesis of Indole Substituted Alkenes Using Knoevenagel Condensation Reaction and their Antibacterial Activity Study | Source: ResearchGate | URL:

• [3] Title: PEG600: a facile and eco-friendly reaction medium for the synthesis of N-alkyl derivatives of indole-3-carboxyaldehyde | Source: ResearchGate | URL:

Sources

• 1. Synthesis, biological evaluation and molecular docking studies of trans-indole-3-acrylamide derivatives, a new class of tubulin polymerization inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Note: Advanced Reductive Amination of 5-Methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde in CNS Drug Discovery

Introduction & Mechanistic Rationale

Indole-3-carboxaldehydes are privileged scaffolds in medicinal chemistry, frequently utilized as versatile precursors in the synthesis of central nervous system (CNS) therapeutics, particularly serotonin (5-HT) and melatonin receptor ligands[1]. The specific substrate 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde (CAS 22048-13-1) is highly engineered for drug discovery:

• 5-Methoxy Group: Mimics the endogenous neurotransmitter serotonin, enhancing target affinity for 5-HT and melatonin receptors.

• 1-(2-Methoxyethyl) Side Chain: This N-alkylation prevents unwanted side reactions at the indole nitrogen while significantly improving aqueous solubility and modulating blood-brain barrier (BBB) permeability.

Converting the C3-carbaldehyde into a functionalized amine via reductive amination is a critical path for generating diverse library members for structure-activity relationship (SAR) studies. Direct alkylation of primary amines with alkyl halides often suffers from poor chemoselectivity, leading to undesired overalkylation[2]. Reductive amination circumvents this by forming a transient imine or iminium ion, which is subsequently reduced in a highly controlled manner.

The Causality of Reagent Selection

For indole-3-carbaldehydes, the electron-rich nature of the indole core—further enriched by the electron-donating 5-methoxy group via resonance—reduces the electrophilicity of the carbonyl carbon. Therefore, mild acid catalysis (e.g., Acetic Acid) is required to protonate the carbonyl oxygen and drive iminium formation.

Historically, sodium cyanoborohydride (NaBH3CN) was the gold standard for this transformation[3]. However, NaBH3CN is highly toxic, generates hazardous cyanide byproducts, and requires strict pH control. Sodium triacetoxyborohydride (NaBH(OAc)3) has emerged as the superior alternative[4]. The electron-withdrawing acetoxy groups reduce the nucleophilicity of the borohydride, making it unreactive toward the parent aldehyde but highly reactive toward the protonated iminium intermediate, ensuring perfect chemoselectivity.

Fig 1: Reductive amination workflow for indole-3-carbaldehyde derivatives.

Optimization Data & Solvent Selection

The choice of solvent and additive is critical for this specific substrate. 1,2-Dichloroethane (DCE) is preferred over dichloromethane (DCM) or tetrahydrofuran (THF) because its higher boiling point and distinct dielectric constant provide superior solubility for the NaBH(OAc)3 complex, leading to more consistent reaction kinetics[4].

Table 1: Optimization of Reductive Amination Conditions

Entry	Reducing Agent	Solvent	Additive	Time	Yield (%)	Mechanistic Observation
1	NaBH4	MeOH	None	24h	15%	Over-reduction of aldehyde to alcohol.
2	NaBH3CN	MeOH	AcOH (1 eq)	12h	78%	Good yield, but hazardous cyanide waste generated.
3	NaBH(OAc)3	DCM	None	24h	45%	Incomplete imine formation due to lack of acid catalyst.

| 4 | NaBH(OAc)3 | DCE | AcOH (1.5 eq) | 6h | 92% | Optimal: Fast iminium formation and selective reduction. |

Mechanistic Pathway

Understanding the electron flow is essential for troubleshooting. The reaction proceeds via a nucleophilic attack by the amine on the activated aldehyde, followed by dehydration to form the electrophilic iminium ion. The hydride transfer from NaBH(OAc)3 is the irreversible, rate-determining step that yields the final amine.

Fig 2: Mechanistic pathway of NaBH(OAc)3 mediated reductive amination.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Each step includes a verification check to ensure the chemical causality is maintained before proceeding.

Materials Required:

• 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde (1.0 eq, 1.0 mmol, 233.26 mg)

• Primary or Secondary Amine (1.2 eq, 1.2 mmol)

• Sodium triacetoxyborohydride, NaBH(OAc)3 (1.5 eq, 1.5 mmol, 318 mg)

• Glacial Acetic Acid, AcOH (1.5 eq, 1.5 mmol, 86 µL)

• 1,2-Dichloroethane, anhydrous (DCE) (10 mL)

Step-by-Step Methodology:

Step 1: Iminium Ion Formation

• To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde (233.26 mg, 1.0 mmol) and the selected amine (1.2 mmol).

• Dissolve the mixture in 10 mL of anhydrous DCE under an inert nitrogen atmosphere.

• Add glacial Acetic Acid (86 µL, 1.5 mmol) dropwise via syringe.

• Stir the reaction mixture at room temperature for 1 to 2 hours.

• Validation Check: Take a 10 µL aliquot, dilute in 1 mL acetonitrile, and analyze via LC-MS. You should observe the mass of the intermediate imine/iminium ion[5]. Note: Do not use acidic LC-MS mobile phases without quenching, as the iminium may hydrolyze back to the aldehyde on the column.

Step 2: Selective Reduction 5. Once iminium formation is confirmed, add NaBH(OAc)3 (318 mg, 1.5 mmol) in a single portion. 6. The reaction is slightly exothermic; maintain stirring at room temperature for 4 to 12 hours.

• Causality Note: Adding the reducing agent after the iminium has formed (indirect reductive amination) prevents the premature reduction of the starting aldehyde into an unreactive alcohol[4].

Step 3: Quench and Workup 7. Quench the reaction by slowly adding 10 mL of saturated aqueous NaHCO3. Stir vigorously for 15 minutes until gas evolution (H2) ceases. 8. Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with Dichloromethane (3 x 15 mL). 9. Wash the combined organic layers with brine (20 mL), dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Validation Check: Perform Thin Layer Chromatography (TLC) using a 5-10% MeOH/DCM solvent system. The product amine will typically stain strongly with Ninhydrin or Dragendorff's reagent, while the starting aldehyde will not.

Step 4: Purification 10. Purify the crude residue via flash column chromatography on silica gel (eluting with a gradient of 0-10% Methanol in Dichloromethane containing 1% Triethylamine).

• Causality Note: The addition of 1% Triethylamine to the eluent prevents the basic amine product from streaking on the acidic silica gel, ensuring sharp elution bands and high recovery.

References

• New Insights into the Modifications and Bioactivities of Indole-3-Carboxaldehyde and its Derivatives as a Potential Scaffold for Drug Design: A Mini-Review Current Topics in Medicinal Chemistry, National Library of Medicine (PubMed). URL:[Link]

• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures Journal of Organic Chemistry, National Library of Medicine (PubMed). URL:[Link]

• The Cyanohydridoborate Anion as a Selective Reducing Agent Journal of the American Chemical Society, MDMA.ch Archive. URL:[Link]

• Improving Organic Synthesis Reaction Monitoring with Rapid Ambient Sampling Mass Spectrometry Waters Corporation Application Notes. URL:[Link]

• Reductive Amination, and How It Works Master Organic Chemistry. URL:[Link]

Sources

• 1. New Insights into the Modifications and Bioactivities of Indole-3- Carboxaldehyde and its Derivatives as a Potential Scaffold for Drug Design: A Mini-Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chemistry.mdma.ch [chemistry.mdma.ch]
• 4. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. waters.com [waters.com]

Application Note: 5-Methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde in Advanced API Synthesis

Executive Summary & Strategic Rationale

In modern pharmaceutical development, the indole ring remains one of the most privileged scaffolds, frequently utilized in the design of antineoplastic, anti-infective, and central nervous system (CNS) agents[1]. Among indole derivatives, highly functionalized indole-3-carbaldehydes serve as versatile electrophilic hubs for divergent synthesis[2].

This application note details the utilization of 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde (CAS: 22048-13-1) as an advanced Active Pharmaceutical Ingredient (API) intermediate. Unlike simple indoles, this specific molecule is engineered with three strategic functional domains:

• The 3-Carbaldehyde Core: Acts as a highly reactive electrophile, primed for Knoevenagel condensations, reductive aminations, and oximation reactions to build complex molecular architectures[3].

• The 5-Methoxy Substituent: An electron-donating group that increases the nucleophilicity of the indole core while serving as a critical pharmacophore. In CNS drugs, it mimics the binding profile of endogenous serotonin and melatonin; in oncology, it tunes the electronic properties required for kinase hinge-region binding.

• The 1-(2-Methoxyethyl) N-Alkylation: Unsubstituted indoles are highly susceptible to metabolic N-glucuronidation and oxidative degradation. The 2-methoxyethyl chain blocks this metabolic liability, prevents unwanted hydrogen bond donation, and introduces a flexible ether linkage that enhances aqueous solubility and optimizes the Topological Polar Surface Area (TPSA) for oral bioavailability[3].

API Synthesis Workflows

The structural features of this intermediate allow it to be seamlessly integrated into multiple drug discovery pipelines. The two most prominent pathways are the generation of targeted kinase inhibitors via Knoevenagel condensation and the synthesis of CNS-active tryptamine analogs via reductive amination.

Workflow demonstrating divergent API synthesis from the indole-3-carbaldehyde intermediate.

Physicochemical Profiling

Understanding the baseline metrics of the intermediate is critical for downstream reaction monitoring (e.g., tracking mass shifts in LC-MS).

Table 1: Physicochemical Properties of the Intermediate

Property	Value	Analytical Significance
Molecular Formula	C13​H15​NO3​	Baseline for high-resolution mass spectrometry (HRMS).
Molecular Weight	233.26 g/mol	Expected [M+H]+ at m/z 234.27 in positive ESI.
Hydrogen Bond Donors	0	Confirms successful N-alkylation; aids in non-polar solvent solubility.
Hydrogen Bond Acceptors	4	Enhances interaction with Lewis acid catalysts during synthesis.
Key IR Stretch	~1650 cm−1	Strong C=O (aldehyde) stretch; disappears upon successful condensation.

Validated Experimental Protocols

Protocol A: Microwave-Assisted Knoevenagel Condensation

The Knoevenagel condensation of indole-3-carbaldehydes with active methylene compounds (such as barbiturates or thiazolidine-2,4-dione) is a cornerstone reaction for synthesizing antineoplastic agents[4]. Traditional reflux methods often suffer from long reaction times and thermodynamic mixtures of E/Z isomers. This protocol utilizes a solvent-free, microwave-assisted approach catalyzed by ammonium acetate ( NH4​OAc ), which drives the reaction to completion in minutes while strictly favoring the thermodynamically stable E-isomer[4].

Causality & Mechanism: The microwave irradiation rapidly overcomes the activation energy barrier for the dehydration of the aldol intermediate. The solvent-free environment increases the effective concentration of the reactants, forcing the equilibrium toward the final alkene product.

Mechanistic pathway of the base-catalyzed Knoevenagel condensation.

Step-by-Step Methodology:

• Preparation: In a 10 mL microwave-safe reaction vial, combine 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde (1.0 mmol, 233 mg) and thiazolidine-2,4-dione (1.05 mmol, 123 mg).

• Catalyst Addition: Add anhydrous ammonium acetate ( NH4​OAc ) (0.2 mmol, 15.4 mg). Mix the solid powders thoroughly using a vortex mixer to ensure a homogenous physical mixture.

• Irradiation: Place the vial in a dedicated synthesis microwave reactor. Irradiate at 150 W, maintaining a temperature of 110°C for 4–6 minutes.

• In-Process Control (IPC): Remove a 1 mg aliquot, dissolve in 1 mL of acetonitrile, and analyze via LC-MS.

  • Self-Validation Criteria: The reaction is deemed complete when the aldehyde peak (m/z 234) is <2% of the total area, and the product peak (m/z 333) dominates.

• Workup & Purification: Cool the vial to room temperature. The product will appear as a fused solid. Add 5 mL of cold ethanol ( 0∘C ) and triturate vigorously. Filter the resulting precipitate under a vacuum and wash with an additional 2 mL of cold ethanol to remove unreacted starting materials and the catalyst.

• Drying: Dry the solid in vacuo at 50°C for 12 hours.

Table 2: Optimization Data for Knoevenagel Condensation

Method	Catalyst	Time	Temperature	Isolated Yield	E/Z Selectivity
Conventional Reflux	Piperidine	6 Hours	78°C (Ethanol)	68%	85:15
Microwave (Solvent-free)	NH4​OAc	5 Minutes	110°C	94%	>99:1

Protocol B: Reductive Amination for CNS Scaffolds

To synthesize complex tryptamine derivatives, the aldehyde must be converted into an amine. Using sodium triacetoxyborohydride ( NaBH(OAc)3​ ) provides a mild, self-validating system that selectively reduces the transient imine without prematurely reducing the starting aldehyde.

Step-by-Step Methodology:

• Imine Formation: Dissolve 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde (1.0 mmol) and a primary amine (e.g., methylamine, 1.2 mmol) in 10 mL of anhydrous 1,2-dichloroethane (DCE). Stir at room temperature for 2 hours.

• Reduction: Cool the mixture to 0°C. Add NaBH(OAc)3​ (1.5 mmol, 318 mg) portion-wise over 10 minutes. Add glacial acetic acid (1.0 mmol) to catalyze the reduction.

• Reaction Monitoring: Stir at room temperature for 12 hours. Monitor via TLC (Dichloromethane:Methanol 9:1). The disappearance of the UV-active aldehyde spot ( Rf​≈0.7 ) and the appearance of a polar amine spot ( Rf​≈0.3 , ninhydrin active) validates the progression.

• Quenching & Extraction: Quench the reaction with saturated aqueous NaHCO3​ (10 mL) to neutralize the acetic acid and destroy excess hydride. Extract the aqueous layer with dichloromethane ( 3×10 mL).

• Isolation: Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify the crude amine via flash column chromatography if necessary.

References

• New Insights into the Modifications and Bioactivities of Indole-3-Carboxaldehyde and its Derivatives as a Potential Scaffold for Drug Design: A Mini-Review Source: PubMed (NIH) URL:[Link]

• (PDF) 1H-Indole-3-carboxaldehyde: Synthesis and Reactions Source: ResearchGate URL:[Link]

• Synthesis, In Silico Studies, and Evaluation of Syn and Anti Isomers of N-Substituted Indole-3-carbaldehyde Oxime Derivatives as Urease Inhibitors against Helicobacter pylori Source: MDPI URL:[Link]

• Solvent-free, microwave assisted Knoevenagel condensation of novel 2,5-disubstituted indole analogues and their biological evaluation Source: PubMed (NIH) URL:[Link]

Sources

• 1. New Insights into the Modifications and Bioactivities of Indole-3- Carboxaldehyde and its Derivatives as a Potential Scaffold for Drug Design: A Mini-Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Solvent-free, microwave assisted Knoevenagel condensation of novel 2,5-disubstituted indole analogues and their biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting N-Alkylation of 5-Methoxyindole-3-carbaldehyde

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals overcome the specific kinetic and thermodynamic hurdles associated with the N-alkylation of 5-methoxyindole-3-carbaldehyde.

Unlike simple indoles, this substrate presents a unique chemical paradox: the 5-methoxy group donates electron density into the ring, while the 3-carbaldehyde group exerts a powerful electron-withdrawing effect via resonance. This dynamic significantly reduces the nucleophilicity of the indole nitrogen (N1), making standard alkylation protocols prone to stalling, poor regioselectivity, or substrate degradation.

Part 1: Diagnostic FAQs & Mechanistic Causality

Q1: Why is my N-alkylation stalling at 40-50% conversion despite using an excess of alkyl halide? Answer: The primary cause of a stalled reaction with this substrate is incomplete deprotonation[1]. Because the 3-carbaldehyde group withdraws electron density from the nitrogen, the N-H bond is weakly acidic. However, if you are using a mild base (like K2​CO3​ ) in a moderately polar solvent (like acetone), the equilibrium heavily favors the neutral indole. The neutral indole is entirely unreactive toward standard alkyl halides. The Fix: Switch to a strong, irreversible base like Sodium Hydride (NaH) (1.2–1.5 eq) in an anhydrous polar aprotic solvent like N,N-Dimethylformamide (DMF)[1]. DMF perfectly solvates the sodium cation, leaving a "naked," highly reactive indolate anion[2].

Q2: I switched to NaH/DMF, but I am now seeing multiple spots on my TLC and a dark reaction mixture. What is happening? Answer: You are observing substrate degradation or aldol-type condensation side reactions. Indoles are notoriously sensitive to harsh basic conditions at elevated temperatures[1]. If the NaH is added at room temperature or if the reaction is allowed to exotherm, the base (or trace hydroxide from moisture) can attack the electrophilic aldehyde moiety, leading to Cannizzaro-type reactions or polymerization. The Fix: Temperature control is critical. Deprotonation must occur strictly at 0 °C. Allow the hydrogen gas to evolve completely before adding the alkylating agent[1]. Furthermore, ensure your DMF is strictly anhydrous; moisture reacts with NaH to form NaOH, a hard nucleophile that readily destroys the aldehyde[2].

Q3: My alkyl chloride is completely unreactive, even with NaH/DMF. Do I need to heat the reaction? Answer: Do not apply heat prematurely, as this risks degrading the 5-methoxyindole-3-carbaldehyde. Alkyl chlorides are poor electrophiles for the relatively "soft" indolate anion, following the leaving group reactivity trend of I > Br > Cl[3]. The Fix: Exploit the Finkelstein reaction. Add 0.1 to 0.2 equivalents of anhydrous Potassium Iodide (KI) to the reaction mixture. The iodide will displace the chloride in situ, generating a highly reactive alkyl iodide intermediate that rapidly alkylates the indole nitrogen[3].

Q4: I am using THF instead of DMF to make the aqueous workup easier, but my yields dropped. Why? Answer: The solubility of the sodium indolate salt is significantly lower in ethereal solvents like THF compared to DMF[4]. This poor solubility traps the reactive anion in a heterogeneous state, leading to incomplete conversion and potentially shifting the regioselectivity toward unwanted side reactions. Increasing the proportion of DMF is essential to maximize N-alkylation kinetics[1],[4].

Q5: Can I use a Phase Transfer Catalyst (PTC) to avoid the harshness of NaH? Answer: Yes. If your alkylating agent is highly reactive (e.g., benzyl bromide, methyl iodide), a solid-liquid PTC system is an excellent, milder alternative. Using finely powdered K2​CO3​ with Benzyltriethylammonium chloride (TEBAC) in acetonitrile can facilitate N-alkylation[5]. The bulky quaternary ammonium cation pairs with the indolate anion, pulling it into the organic phase and artificially enhancing its nucleophilicity.

Part 2: Logical Troubleshooting Workflow

Caption: Troubleshooting workflow for incomplete N-alkylation of 5-methoxyindole-3-carbaldehyde.

Part 3: Quantitative Data & Condition Comparison

The table below summarizes the causality and expected outcomes when altering the reaction parameters for 3-formyl indole derivatives.

Base / Equivalents	Solvent	Additive	Temp (°C)	Electrophile	Typical Conversion	Mechanistic Outcome / Causality
K2​CO3​ (2.0 eq)	Acetone	None	56 (Reflux)	R-Br	< 30%	Incomplete deprotonation; weak base in a moderately polar solvent fails to generate the indolate anion.
K2​CO3​ (2.0 eq)	MeCN	TEBAC (0.1 eq)	25 (RT)	R-Br	80-85%	PTC enhances indolate solubility and nucleophilicity without harsh basicity[5].
NaH (1.2 eq)	THF	None	0 to 25	R-Br	50-60%	Poor solubility of the sodium indolate salt in ethereal solvents traps the reaction[4].
NaH (1.2 eq)	DMF	None	0 to 25	R-Cl	40-50%	Complete deprotonation achieved, but the chloride is too poor of a leaving group for rapid SN2[3].
NaH (1.2 eq)	DMF	KI (0.2 eq)	0 to 25	R-Cl	> 95%	Optimal: In situ Finkelstein reaction generates highly reactive R-I, driving the reaction to completion[3].

Part 4: Self-Validating Experimental Protocol

Objective: Achieve >95% N-alkylation of 5-methoxyindole-3-carbaldehyde while suppressing aldehyde degradation.

Materials Required:

• 5-Methoxyindole-3-carbaldehyde (1.0 eq)

• Sodium Hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

• Alkyl Halide (R-X) (1.1 eq)

• Anhydrous DMF (0.2 M relative to substrate)

• Anhydrous KI (0.2 eq) — Only if using an alkyl chloride.

• Saturated aqueous NH4​Cl solution

Step-by-Step Methodology:

• System Purging: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Flush the system with ultra-pure Argon or Nitrogen for 5 minutes to ensure an inert atmosphere.

• Substrate Solvation: Dissolve 5-methoxyindole-3-carbaldehyde (1.0 eq) in anhydrous DMF to achieve a concentration of 0.2 M.

  • Causality: DMF is crucial for solvating the Na+ counter-ion, exposing the reactive indolate anion[1].

• Controlled Deprotonation: Cool the solution to 0 °C using an ice-water bath. Carefully add NaH (1.2 eq) portion-wise. Caution: Hydrogen gas evolution. Stir at 0 °C for 30 minutes.

  • Validation Check: The solution should transition to a clear, deep yellow/orange color, and bubbling must completely cease, indicating full deprotonation[1].

• Electrophile Addition: While maintaining the reaction at 0 °C, add the alkyl halide (1.1 eq) dropwise over 5 minutes. If using an alkyl chloride, simultaneously add anhydrous KI (0.2 eq)[3].

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature (20-25 °C). Stir for 2-4 hours.

  • Validation Check: Monitor by TLC (typically 1:1 Hexanes/Ethyl Acetate). The disappearance of the starting material spot and the emergence of a higher Rf​ spot (lacking the N-H hydrogen bond donor) confirms conversion.

• Quenching & Workup: Cool the mixture back to 0 °C. Quench the excess NaH by adding saturated aqueous NH4​Cl dropwise until gas evolution stops[1].

  • Causality: NH4​Cl provides a mild, buffered quench (pH ~6) that prevents base-catalyzed aldol condensation of the aldehyde product during workup. Extract with Ethyl Acetate (3x), wash the organic layer with LiCl (5% aq) to remove residual DMF, dry over Na2​SO4​ , and concentrate under reduced pressure.

References

• Synthesis of N-alkyl/aralkyl derivatives of indole-3-aldehydes using TEBAC as phase transfer catalyst Source: ResearchGate URL:[Link]

• One-pot, three-component Fischer indolisation–N-alkylation for rapid synthesis of 1,2,3-trisubstituted indoles Source: RSC Publishing URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. One-pot, three-component Fischer indolisation– N -alkylation for rapid synthesis of 1,2,3-trisubstituted indoles - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D0OB02185G [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Crystallization of 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support portal for the crystallization of 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for obtaining high-quality crystals of this indole derivative. The content is structured into a Frequently Asked Questions (FAQs) section for foundational knowledge and a comprehensive Troubleshooting Guide for resolving specific experimental challenges.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the crystallization of 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde, focusing on the underlying principles that govern its solid-state behavior.

Q1: What are the key molecular features of this compound that influence its crystallization?

A1: Understanding the molecule's structure is critical for designing a successful crystallization strategy.

• Indole Core: The bicyclic indole ring system is largely flat and aromatic, promoting π-π stacking interactions, which are significant forces in crystal lattice formation.[1][2]

• Polar Groups: The molecule possesses several polar functional groups: a carbaldehyde at the 3-position, a methoxy group at the 5-position, and a methoxyethyl group at the 1-position. These groups, particularly the carbonyl and ether oxygens, can act as hydrogen bond acceptors.

• Lack of Hydrogen Bond Donors: The nitrogen atom of the indole ring is substituted with a 2-methoxyethyl group. This is a crucial feature, as it removes the traditional N-H hydrogen bond donor capability common to many indole derivatives.[3] This means that crystal packing will not be directed by the strong N-H···O or N-H···N hydrogen bonds often seen in other indoles.[1]

• Conformational Flexibility: The 2-methoxyethyl side chain introduces a degree of conformational flexibility, which can sometimes complicate crystallization by allowing the molecule to adopt multiple low-energy conformations.

Given these features, the molecule is polar but lacks strong hydrogen bond donating capabilities. Its crystallization will likely be driven by a combination of dipole-dipole interactions, π-π stacking, and weaker C-H···O interactions.[3]

Q2: How should I approach selecting an initial solvent for crystallization?

A2: The ideal crystallization solvent should dissolve the compound when hot but have poor solubility when cold.[4] The principle of "like dissolves like" is a good starting point.

• Assess Polarity: This compound has moderate polarity. Therefore, solvents of intermediate polarity are excellent starting points.

• Initial Screening: Test the compound's solubility in a range of solvents at room temperature and upon heating. Good candidates will show poor solubility at room temperature but complete dissolution upon gentle heating.

• Avoid Reactivity: Ensure the solvent will not react with the aldehyde functional group. For example, while primary amines could be solvents, they are reactive with aldehydes and should be avoided.

• Consider Boiling Point: Solvents with boiling points below 100°C are often preferred as they are easier to remove from the final crystals.[5] However, a very low boiling point (< 50°C) can lead to rapid evaporation and poor crystal quality.[5][6]

A recommended starting list of solvents for screening is provided in the table below.

Table 1: Recommended Solvents for Initial Crystallization Screening

Solvent	Polarity (Relative)	Boiling Point (°C)	Rationale & Comments
Ethyl Acetate	0.229	77	An excellent starting point. Its polarity is well-matched to the target molecule.[4]
Acetone	0.355	56	Good solvent, but its low boiling point can lead to rapid cooling and small crystals.[4][5]
Isopropanol (IPA)	0.546	82	A protic solvent that can engage in weaker hydrogen bonding.
Ethanol	0.654	78	Often a good choice for compounds of moderate polarity.[5][7]
Acetonitrile	0.460	82	A polar aprotic solvent that can be effective.[7]
Toluene	0.099	111	A non-polar aromatic solvent; may work well due to π-π interactions. Use with caution due to high boiling point.[5]
Hexane/Heptane	~0.009	~69 / ~98	Likely a poor solvent, making it an excellent candidate as an "anti-solvent" in a mixed-solvent system.

| Water | 1.000 | 100 | The compound is unlikely to be soluble in water, but it can be used as an anti-solvent with a miscible organic solvent like ethanol or acetone. |

Q3: What are the most common and effective crystallization methods to try?

A3: Several techniques can be employed. It is often necessary to try more than one to find the optimal conditions.

• Slow Cooling: This is the most common method. A saturated solution is prepared at an elevated temperature and allowed to cool slowly, causing the solubility to decrease and crystals to form.[6] Slow, controlled cooling is crucial for high-quality crystals.[8]

• Slow Evaporation: The compound is dissolved in a suitable solvent, and the solution is left in a loosely covered container, allowing the solvent to evaporate slowly over time.[6] This increases the compound's concentration, leading to crystallization. This method is useful when the compound's solubility does not change significantly with temperature.

• Vapor Diffusion: This technique is excellent for small quantities of material. A concentrated solution of the compound is placed in a small open vial, which is then sealed inside a larger container (e.g., a jar) containing a more volatile "anti-solvent" in which the compound is insoluble.[6] The vapor of the anti-solvent slowly diffuses into the compound's solution, reducing its solubility and inducing crystallization.

• Solvent/Anti-Solvent Addition: The compound is dissolved in a "good" solvent. An "anti-solvent" (in which the compound is insoluble but which is miscible with the good solvent) is then added dropwise until the solution becomes slightly turbid (cloudy). The solution can then be gently warmed until it becomes clear again, and then allowed to cool slowly.[9]

Q4: My compound might exist in different crystalline forms (polymorphs). How does this affect my experiments?

A4: Polymorphism, the ability of a compound to crystallize in multiple different crystal structures, is common among organic molecules, including indole derivatives.[3][10] Different polymorphs can have different physical properties (solubility, melting point, stability). The specific crystallization conditions—such as the solvent used, the rate of cooling, and temperature—can determine which polymorph is formed.[1][2] If you observe different crystal habits (e.g., needles vs. plates) or melting points from different experiments, you may be isolating different polymorphs. It is essential to keep detailed records of your crystallization conditions to ensure reproducibility.

Section 2: Troubleshooting Guide

This guide provides solutions to specific problems encountered during the crystallization of 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde.

Caption: Troubleshooting Decision Tree for Crystallization Issues.

Problem: My compound "oils out," forming a separate liquid phase instead of solid crystals.

• Probable Cause: This happens when the solute comes out of solution at a temperature above its melting point, often because the solution is too concentrated or contains impurities that depress the melting point.[8] It can also occur if the solution is cooled too rapidly.[8]

• Suggested Solutions:

  • Dilute and Re-cool: Re-heat the solution until the oil fully redissolves. Add a small amount (10-20% more) of the hot solvent to dilute the mixture. Allow the solution to cool much more slowly. Insulating the flask can help achieve a slower cooling rate.[11]

  • Lower the Saturation Temperature: Add more solvent so that the solution is saturated at a lower temperature. This increases the chance that the solution will be below the compound's melting point when precipitation begins.

  • Use a Seed Crystal: If you have a previously formed crystal, add a tiny speck to the cooled, oily mixture. This can provide a template for proper crystal growth.[9][11]

  • Change Solvents: Try a different solvent or a mixed-solvent system. Sometimes, using a solvent with a lower boiling point can resolve the issue.[5]

Problem: No crystals form, even after the solution has cooled to room temperature or below.

• Probable Cause: The solution is either not sufficiently saturated (too much solvent was used) or it is supersaturated but lacks a nucleation site to initiate crystal growth.[9]

• Suggested Solutions:

  • Induce Nucleation by Scratching: Use a glass rod to gently scratch the inner surface of the flask at the air-solution interface. The microscopic imperfections on the glass can provide nucleation sites.[9][11]

  • Add a Seed Crystal: This is the most effective method. Adding a single, small crystal of the pure compound provides a perfect template for further crystallization.[9][12]

  • Concentrate the Solution: If the solution is too dilute, gently heat it to boil off some of the solvent, then allow it to cool again.[11] Be careful not to over-concentrate, which could lead to oiling out.

  • Cool to a Lower Temperature: Place the flask in an ice bath or refrigerator to further decrease the compound's solubility. Do this only after slow cooling to room temperature has failed to produce crystals.[9]

  • Introduce an Anti-Solvent: If you are using a good solvent, you can try adding a miscible anti-solvent drop-by-drop until the solution turns cloudy, then add a drop or two of the good solvent to redissolve and clarify before letting it stand.[9]

Problem: The product crashes out as a fine, amorphous powder, not well-defined crystals.

• Probable Cause: The rate of crystallization was too fast. This happens when a highly supersaturated solution cools too quickly, not allowing enough time for ordered crystal lattice formation.[8]

• Suggested Solutions:

  • Slow Down the Cooling Process: This is the most critical step. After dissolving the compound in hot solvent, cover the flask and allow it to cool to room temperature on the benchtop, undisturbed, before considering refrigeration. Insulating the flask can further slow the cooling rate.[8][11]

  • Use More Solvent: The solution may be too concentrated. Re-heat and add more solvent to decrease the level of supersaturation at any given temperature.[11]

  • Try a Different Solvent System: A solvent in which the compound is slightly more soluble may encourage slower, more controlled crystal growth.

Problem: The crystal yield is very low.

• Probable Cause: Too much solvent was used, meaning a significant amount of the compound remains dissolved in the mother liquor even after cooling.[8][11] It can also be caused by filtering the solution while it is still warm.

• Suggested Solutions:

  • Optimize Solvent Volume: In subsequent attempts, use the absolute minimum amount of hot solvent required to fully dissolve the compound.

  • Maximize Precipitation: Ensure the solution is thoroughly cooled before filtration. Using an ice bath for 15-30 minutes after slow cooling to room temperature can significantly increase yield.[8]

  • Recover a Second Crop: Do not discard the mother liquor (the filtrate). Concentrate it by evaporating a portion of the solvent and cool it again to recover a second crop of crystals. Note that this second crop may be less pure than the first.[8]

Section 3: Detailed Experimental Protocols

Caption: General Workflow for Recrystallization.

Protocol 1: Slow Cooling Crystallization

• Dissolution: Place the crude 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde in an Erlenmeyer flask. Add a small amount of your chosen solvent (e.g., ethyl acetate).

• Heating: Gently heat the mixture on a hot plate while stirring. Continue to add the solvent in small portions until the solid just completely dissolves.[7] Avoid adding a large excess of solvent.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration by passing the hot solution through a fluted filter paper into a pre-warmed clean flask. This step must be done quickly to prevent premature crystallization.

• Cooling: Cover the flask with a watch glass and allow it to cool slowly and undisturbed to room temperature. Do not place it directly in an ice bath.[8]

• Crystal Growth: As the solution cools, crystals should begin to form. Allow the flask to stand for several hours or overnight to maximize crystal growth.

• Isolation: Once crystallization appears complete, cool the flask in an ice bath for an additional 15-30 minutes.[8] Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining mother liquor.

• Drying: Allow the crystals to dry on the filter paper with the vacuum running for several minutes, then transfer them to a watch glass or drying dish to dry completely, preferably in a vacuum oven.

Protocol 2: Vapor Diffusion

• Preparation: Dissolve a few milligrams of the compound in a minimal amount of a good, relatively non-volatile solvent (e.g., ethyl acetate or toluene) in a small, open vial (e.g., a 1-dram vial).

• Setup: Place this small vial inside a larger, sealable container (e.g., a 20 mL scintillation vial or a small jar).

• Anti-Solvent Addition: Carefully add a few milliliters of a volatile anti-solvent (e.g., hexane or diethyl ether) to the bottom of the larger container, ensuring the level is below the top of the inner vial.[6]

• Sealing and Incubation: Seal the larger container tightly. The anti-solvent vapor will slowly diffuse into the solution in the inner vial, causing the solubility of your compound to decrease.

• Observation: Place the setup in a location free from vibrations and temperature fluctuations. Crystals should form over the course of several hours to days.[6]

References

• WO2014007254A1 - Method for promoting crystallization of fats and oils - Google P

• Microbatch Crystallization - Hampton Research. Available at: [Link]

• How to choose a solvent for crystallization of an organic compound - Quora. Available at: [Link]

• Discovery of a New Polymorph of 5-Methoxy-1H-Indole-2-Carboxylic Acid: Characterization by X-ray Diffraction, Infrared Spectroscopy, and DFT Calculations - PMC. Available at: [Link]

• How to extract aldehydes by using solvents from fermented aqueous solution? - ResearchGate. Available at: [Link]

• 3.6F: Troubleshooting - Chemistry LibreTexts. Available at: [Link]

• Conventional and Unconventional Crystallization Mechanisms - IntechOpen. Available at: [Link]

• Structure and Morphology of Indole Analogue Crystals - PMC. Available at: [Link]

• What should I do if crystallisation does not occur? - Quora. Available at: [Link]

• Structure and Morphology of Indole Analogue Crystals | ACS Omega. Available at: [Link]

• Guide for crystallization. Available at: [Link]

• Synthesis of Indole, Derivatives of Indole and Mono-Substituted Indole - ijarsct. Available at: [Link]

• 3.3C: Determining Which Solvent to Use - Chemistry LibreTexts. Available at: [Link]

• Synthesis, Reactivity and Biological Properties of Methoxy-Activated Indoles - ResearchGate. Available at: [Link]

• Polymorphs of oxindole as the core structures in bioactive compounds - RSC Publishing. Available at: [Link]

• Synthesis of New Methoxy Actived Mono and Bis-indole Compounds - DergiPark. Available at: [Link]

Sources

• 1. Structure and Morphology of Indole Analogue Crystals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovery of a New Polymorph of 5-Methoxy-1H-Indole-2-Carboxylic Acid: Characterization by X-ray Diffraction, Infrared Spectroscopy, and DFT Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. quora.com [quora.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. unifr.ch [unifr.ch]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. quora.com [quora.com]
• 10. Polymorphs of oxindole as the core structures in bioactive compounds - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Conventional and Unconventional Crystallization Mechanisms | IntechOpen [intechopen.com]

purification techniques for 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde scale-up

Welcome to the Technical Support Center for the scale-up and purification of 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde (CAS: 22048-13-1).

As a highly functionalized indole derivative, this molecule presents unique challenges during multi-kilogram scale-up. The combination of an electron-rich indole core, a flexible N-alkyl ether chain, and a reactive C3-aldehyde makes the intermediate susceptible to auto-oxidation, acid-catalyzed polymerization, and liquid-liquid phase separation ("oiling out") during crystallization.

This guide is designed for process chemists and drug development professionals. It bypasses basic theory to directly address the causality of scale-up failures, providing self-validating protocols and field-proven troubleshooting strategies.

Section 1: Process Workflow & Mechanistic Pathways

To successfully scale this intermediate, you must control the impurity profile generated during its typical synthesis (e.g., Vilsmeier-Haack formylation or N-alkylation). The workflow below outlines the critical path from crude reaction mixture to high-purity API intermediate.

Step-by-step purification workflow for scaling up indole-3-carbaldehyde derivatives.

Principal degradation pathways of N-alkylated indole-3-carbaldehydes during scale-up.

Section 2: Troubleshooting FAQs

Q1: Why does my product "oil out" instead of crystallizing during the final EtOAc/Heptane precipitation? Causality: Oiling out (liquid-liquid phase separation) occurs when the compound precipitates above its melting point or when lipophilic impurities depress the lattice energy. The 2-methoxyethyl chain increases the molecule's flexibility and lipophilicity compared to a simple N-methyl indole, significantly lowering the melting point and increasing the propensity for oiling out . Solution: Do not rely on spontaneous nucleation. You must seed the solution at a higher temperature (e.g., 60 °C) before reaching the cloud point. Adjust the solvent ratio to increase EtOAc solubility and cool at a strictly controlled, slow rate (0.1 °C/min) to allow crystal growth to outpace phase separation.

Q2: I am seeing a persistent pink/red discoloration in the isolated solid. What causes this, and how can it be removed? Causality: Indoles are highly electron-rich. In the presence of trace oxygen, light, or transition metals (often from stainless steel reactor walls), the C2 position can undergo oxidative dimerization to form indigoid pigments (e.g., indirubin analogs) . Even parts-per-million (ppm) levels of these highly conjugated dimers will cause intense pink or red coloration. Solution: Implement a Darco (activated charcoal) treatment step in the organic phase prior to crystallization. Ensure the reactor system is continuously purged with Nitrogen (N2) during heating and cooling cycles.

Q3: HPLC analysis shows a polar impurity that increases over time during workup. What is it? Causality: The C3-aldehyde is susceptible to auto-oxidation, converting to 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carboxylic acid. Furthermore, if you are using primary alcohols (like methanol or ethanol) during workup in the presence of trace acid (e.g., unquenched POCl3), the aldehyde will transiently form a dialkyl acetal. Solution: Strictly avoid primary alcohols during the purification of this specific aldehyde. Wash the organic layer with 5% aqueous NaHCO3 to selectively extract the carboxylic acid degradant into the aqueous waste stream.

Q4: How do I efficiently remove residual DMF and phosphorus salts from the Vilsmeier-Haack formylation on a multi-kilogram scale? Causality: DMF has a high boiling point and partitions partially into organic solvents like EtOAc. Phosphorus residues (from POCl3) form stable emulsions that trap impurities and water . Solution: Quench the reaction mixture into ice-cold aqueous NaOH to fully hydrolyze the iminium intermediate. Perform a minimum of three aqueous washes on the organic phase: two with water (to purge DMF) and one with 10% brine (to break emulsions and pre-dry the organic layer).

Section 3: Validated Scale-Up Purification Protocol (100 g to 1 kg scale)

This protocol is designed as a self-validating system. Do not proceed to the next phase unless the In-Process Control (IPC) criteria are met.

Phase 1: Quench & Extraction

• Transfer the crude Vilsmeier-Haack reaction mixture slowly into a vigorously stirred reactor containing 5 volumes of ice-water (0–5 °C).

• Add 20% aqueous NaOH dropwise, maintaining the internal temperature below 15 °C until the pH stabilizes.

  • IPC Check: pH must be strictly 8.0–8.5. Causality: This ensures complete hydrolysis of the iminium intermediate without triggering base-catalyzed aldol condensations.

• Extract the aqueous mixture with Ethyl Acetate (EtOAc) (3 x 4 volumes).

Phase 2: Impurity Purge & Color Removal 4. Wash the combined organic layers with 5% aqueous NaHCO3 (2 volumes) to remove trace acidic degradants. 5. Wash with 10% brine (2 volumes) to break phosphorus-induced emulsions. 6. Add activated carbon (Darco G-60, 10% w/w relative to theoretical yield) and anhydrous Na2SO4 to the organic layer. Stir at 40 °C for 1 hour under an N2 atmosphere. 7. Filter the suspension through a tightly packed silica gel plug (2-inch depth) over a Celite pad to remove baseline polymeric impurities and carbon fines. Rinse with 1 volume of EtOAc.

Phase 3: Controlled Crystallization 8. Concentrate the pale-yellow filtrate under reduced pressure (40 °C, 150 mbar) to approximately 2 volumes. 9. Heat the concentrated solution to 60 °C and slowly add Heptane (anti-solvent) dropwise until the solution approaches the cloud point (but remains clear). 10. Add 0.5% w/w of pure seed crystals of 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde.

• Causality: Seeding dictates the fundamental mechanisms of nucleation, bypassing the metastable zone where oiling out occurs.

• Hold at 60 °C for 30 minutes to establish the seed bed, then cool to 5 °C at a linear rate of 0.1 °C/min.
• Filter the resulting crystalline solid, wash with cold Heptane/EtOAc (9:1, 1 volume), and dry under vacuum at 45 °C to constant weight.

• IPC Check: Mother liquor HPLC purity must be <10% API. If higher, the cooling ramp was too fast, and product remains in solution.

Section 4: Quantitative Data & Solvent Selection

The following matrix summarizes the efficacy of various solvent systems tested during the scale-up optimization of this specific indole derivative.

Solvent System	Process Step	Target Impurity Cleared	Yield Recovery (%)	Efficacy / Notes
EtOAc / Water	Extraction	DMF, Phosphorus salts	>95%	Excellent partition coefficient; prone to emulsions if pH < 7.
5% NaHCO3 (aq)	Wash	Indole-3-carboxylic acid	N/A	Essential for purging auto-oxidation byproducts prior to crystallization.
EtOAc / Heptane	Crystallization	Alkyl halides, unreacted indole	85–90%	High purity (>99.5% AUC); requires precise seeding to prevent oiling out.
Toluene	Recrystallization	Polymeric species	75–80%	Alternative to EtOAc/Heptane; better for highly colored batches but lower yield.
Methanol / Water	Avoid	N/A	<60%	Causes transient hemiacetal formation and promotes degradation.

Section 5: References

• Tung, H.-H., Paul, E. L., Midler, M., & McCauley, J. A. (2009). Crystallization of Organic Compounds: An Industrial Perspective. John Wiley & Sons.[Link]

• Gillam, E. M. J., Notley, L. M., Cai, H., De Voss, J. J., & Guengerich, F. P. (2000). Oxidation of Indole by Cytochrome P450 Enzymes. Biochemistry, ACS Publications.[Link]

• Breen, C. P., et al. (2015). Continuous flow production of thermally unstable intermediates in a microreactor with inline IR-analysis: Controlled Vilsmeier-Haack formylation of electron-rich arenes. ResearchGate.[Link]

Technical Support Center: Troubleshooting &amp; Preventing Degradation of 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this resource to provide researchers, medicinal chemists, and drug development professionals with field-proven strategies to maintain the structural and functional integrity of 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde (CAS: 22048-13-1).

Mechanistic Overview of Degradation

Before troubleshooting, it is critical to understand why this specific molecule degrades. The compound features three key structural elements that dictate its stability profile:

• C3-Carbaldehyde Group: Aromatic aldehydes are highly susceptible to auto-oxidation. Upon exposure to atmospheric oxygen, the formyl group (-CHO) is readily oxidized into a carboxylic acid (-COOH) [1].

• 5-Methoxy Group: This electron-donating group increases the electron density of the indole ring via resonance. While this is advantageous for specific receptor binding in drug development, it raises the Highest Occupied Molecular Orbital (HOMO) energy, making the molecule significantly more susceptible to electrophilic attack and oxidative degradation than an unsubstituted indole.

• N-Alkylation (2-methoxyethyl): Unlike unsubstituted indoles, the N1 position is blocked. This prevents deprotonation and certain tautomerization pathways (e.g., forming 3H-indolenine tautomers), conferring a degree of stability to the ring system itself, but it does not protect the C3-aldehyde from oxidation.

Caption: Oxidative degradation pathway of the indole-3-carbaldehyde derivative.

Quantitative Storage Guidelines

To prevent the formation of colored impurities and loss of biological activity, strict adherence to environmental controls is required. Below is a summary of validated storage conditions [3].

State	Matrix	Optimal Temperature	Atmosphere	Light Protection	Maximum Shelf Life
Solid	Neat powder	-20°C	Argon or Nitrogen	Amber vial	≥ 2 years
Stock Solution	Anhydrous DMSO	-80°C	Argon or Nitrogen	Amber vial	Up to 1 month (single-use)
Working Solution	Aqueous Buffer	4°C or RT	Ambient	Foil wrapped	< 24 hours

Troubleshooting FAQs

Q1: Why has my solid compound changed color from off-white/beige to a dark brown?

Cause: Oxidative degradation. Indole-3-carbaldehydes are sensitive to air and light, undergoing slow oxidation to their corresponding indole-3-carboxylic acids [1]. The formation of colored impurities is a hallmark of this process [2]. Solution: Always store the solid under an inert atmosphere (Argon or Nitrogen). If the compound has already turned brown, its purity is compromised. You must verify its integrity via HPLC before use in sensitive assays.

Q2: The biological activity of my solution has decreased significantly over a week. What happened?

Cause: Degradation in solution. The compound is significantly less stable in solution compared to its solid form. Aqueous solutions, in particular, facilitate rapid degradation and are not recommended for storage for more than one day [3]. Solution: Prepare fresh working solutions immediately before use. For stock solutions, use anhydrous DMSO, purge the headspace with inert gas, and store in single-use aliquots at -80°C to avoid freeze-thaw cycles.

Q3: How do I ensure maximum solubility without triggering degradation?

Cause: The compound is highly lipophilic and insoluble in water, leading to precipitation if directly added to aqueous buffers. Researchers sometimes mistake this physical precipitation for chemical degradation. Solution: First, dissolve the compound in anhydrous DMSO to create a concentrated stock (e.g., up to 30 mg/mL) [3]. Then, dilute this stock into your aqueous buffer immediately prior to the assay, ensuring the final DMSO concentration is tolerated by your biological system (typically <1%).

Experimental Protocols

To ensure a self-validating system, implement the following standard operating procedures in your laboratory.

Protocol A: Aliquoting and Long-Term Storage Workflow

Objective: Prevent repeated exposure to atmospheric oxygen and moisture.

• Equilibration: Allow the sealed vial of 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde to reach room temperature in a desiccator before opening. Causality: Opening a cold vial causes atmospheric moisture to condense on the hygroscopic powder, accelerating hydrolysis and oxidation.

• Preparation: In a glove box or under a steady stream of dry Argon, weigh out the required amounts into pre-dried, amber glass vials.

• Purging: Purge the headspace of each vial with Argon for 10-15 seconds.

• Sealing: Cap tightly with PTFE-lined septa.

• Storage: Transfer immediately to a -20°C freezer.

Caption: Optimal workflow for handling and storing 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde.

Protocol B: Reverse-Phase HPLC Purity Assessment

Objective: Quantify degradation (specifically the formation of the carboxylic acid derivative).

• Sample Preparation: Prepare a 1 mg/mL stock solution of the suspect compound in HPLC-grade acetonitrile. Dilute to a working concentration of 50 µg/mL with the mobile phase [1].

• Column: C18 Reverse-Phase column (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase:

  • Solvent A: 0.1% Trifluoroacetic acid (TFA) in Water.

  • Solvent B: 0.1% TFA in Acetonitrile.

• Gradient: Start at 70% A / 30% B. Ramp to 100% B over 15 minutes. Hold for 5 minutes.

• Detection: Monitor UV absorbance at 260 nm and 297 nm [3].

• Data Evaluation: The primary oxidation product (5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carboxylic acid) is more polar than the parent carbaldehyde and will elute earlier in the reverse-phase chromatogram. Compare the peak area of the degradant against a T=0 reference standard to determine purity.

References

• Grokipedia. "Indole-3-carbaldehyde." Grokipedia. Available at:[Link]

Technical Support Center: Solvent Optimization &amp; Troubleshooting for the Extraction of 5-Methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde

Welcome to the Technical Support Center. This guide is engineered for scientists and drug development professionals synthesizing 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde . Because this molecule is typically synthesized via the Vilsmeier-Haack formylation, the workup presents unique liquid-liquid extraction (LLE) challenges.

The presence of the C5-methoxy and N1-(2-methoxyethyl) groups significantly increases the molecule's hydrogen-bond accepting capacity. While this enhances its solubility in polar organic solvents, it also drastically increases its affinity for N,N-dimethylformamide (DMF), making phase separation and byproduct removal notoriously difficult[1].

Quantitative Solvent Selection Matrix

Selecting the correct solvent requires balancing the partition coefficient ( KD​ ) of the highly functionalized indole against the risk of co-extracting DMF and forming emulsions[2].

Extraction Solvent	Partition Efficiency ( KD​ )	DMF Co-extraction Risk	Emulsion Propensity	Phase Position
Dichloromethane (DCM)	Excellent	Low	High (if salts precipitate)	Bottom
Ethyl Acetate (EtOAc)	Good	High	Moderate	Top
2-Methyltetrahydrofuran	Good	Moderate	Low	Top
Toluene	Moderate	Very Low	Low	Top

Recommendation:Dichloromethane (DCM) is the optimal primary extraction solvent. While EtOAc is commonly used, the dual ether linkages in 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde cause it to co-partition with DMF in EtOAc, leading to contaminated downstream products.

Standard Operating Procedure (SOP): Optimized Extraction Workflow

This self-validating protocol is designed to maximize yield while systematically eliminating DMF and breaking the emulsions characteristic of Vilsmeier-Haack phosphate byproducts[3].

Step 1: Quench and Hydrolysis

• Action: Pour the active Vilsmeier-Haack reaction mixture slowly into a vigorously stirred beaker of crushed ice (10 g ice per 1 mmol substrate).

• Causality: The chloroiminium intermediate must be hydrolyzed to the aldehyde. Ice prevents the exothermic hydrolysis from generating thermal degradation products or tar[1].

Step 2: Neutralization

• Action: Slowly add saturated aqueous Na2​CO3​ until the aqueous phase reaches pH 7.5–8.0.

• Causality: The indole nitrogen and the formyl group are sensitive to extreme pH. Neutralization ensures the aldehyde is fully formed and the molecule is entirely uncharged, maximizing its partition into the organic phase[2].

Step 3: Primary Extraction

• Action: Add DCM (3 × 50 mL per gram of theoretical yield). Stir vigorously for 5 minutes, then transfer to a separatory funnel.

Step 4: Emulsion Resolution (If Applicable)

• Action: If a milky emulsion stabilizes the interface, filter the entire biphasic mixture through a 1-inch pad of Celite in a sintered glass funnel under vacuum. Transfer the filtrate back to the separatory funnel.

• Causality: Emulsions here are mechanically stabilized by fine, insoluble phosphate salts (byproducts of POCl3​ ). Celite physically traps these solid particulates, instantly collapsing the emulsion and allowing clean phase separation[3].

Step 5: DMF Purge (The LiCl Wash)

• Action: Wash the combined DCM layers with a 5% aqueous Lithium Chloride (LiCl) solution (3 × 50 mL).

• Causality: Plain water is insufficient for removing DMF from highly functionalized indoles. The Li+ ion acts as a hard Lewis acid, strongly coordinating with the hard Lewis base oxygen of DMF. This "salts out" the organic layer, pulling DMF into the aqueous phase with high efficiency[2].

• Self-Validation: Spot the washed DCM layer on a TLC plate alongside a pure DMF standard. Stain with KMnO4​ . If a yellow spot persists at the DMF Rf, perform one additional LiCl wash.

Step 6: Drying and Isolation

• Action: Dry the organic phase over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure (max bath temperature 40 °C) to yield the crude product.

Extraction & Troubleshooting Workflow

Figure 1: Workflow for the extraction and emulsion resolution of indole-3-carbaldehydes.

Frequently Asked Questions (FAQs)

Q1: Why does my extraction with Ethyl Acetate (EtOAc) result in a massive loss of product during the aqueous washes? A: The target molecule, 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde, contains two ether linkages and an aldehyde. When EtOAc is used, it acts as a ternary system with water and DMF. The high concentration of DMF in the EtOAc layer drastically increases the aqueous solubility of your product during subsequent water washes. Switching to DCM breaks this ternary miscibility, keeping the product locked in the organic phase[2].

Q2: I neutralized the aqueous layer, but my product is precipitating out as a dark tar before I can even add the extraction solvent. What happened? A: This is a classic sign of localized overheating during neutralization. The reaction between Na2​CO3​ or NaOH and the acidic quench mixture is highly exothermic. If the temperature spikes above 20 °C, the electron-rich indole ring can undergo premature polymerization or degradation[1]. Solution: Ensure the quench is done in a vast excess of ice, and add the base dropwise while monitoring the internal temperature.

Q3: Can I skip the LiCl wash and just leave the DMF in the crude mixture before column chromatography? A: No. DMF will severely tail on silica gel, co-eluting with your target indole and ruining the separation resolution. Furthermore, residual DMF can degrade the aldehyde over time via hydrolysis pathways. The 5% LiCl wash is a mandatory step for ensuring the longevity and purity of the isolated intermediate[2].

Q4: Is it possible to extract the product without neutralizing the aqueous layer first? A: Attempting to extract the highly acidic (pH < 2) quench mixture will result in extremely low yields. The Vilsmeier intermediate (a chloroiminium ion) is water-soluble. It requires a basic environment to fully hydrolyze into the desired, organic-soluble aldehyde[1]. Furthermore, the weakly basic indole nitrogen may become protonated at low pH, further trapping it in the aqueous phase.

References

• Organic Syntheses. "Catalytic Vilsmeier-Haack Reactions for C1-Deuterated Formylation of Indoles." Organic Syntheses Procedure. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Reference Data & Comparative Studies

Spectroscopic Comparison Guide: 5-Methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde vs. Related Indoles

Target Audience: Researchers, analytical scientists, and drug development professionals. Objective: To provide a rigorous, data-driven spectroscopic comparison of 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde against its structural analogs, detailing the physical causality behind spectral shifts and establishing self-validating analytical protocols.

Structural & Electronic Rationale

Indole-3-carbaldehydes are privileged scaffolds in medicinal chemistry, serving as critical intermediates for the synthesis of pharmaceuticals, including melatonin receptor agonists and targeted kinase inhibitors[1]. The electronic environment of the indole core is highly sensitive to substitution.

In this guide, we compare three closely related compounds:

• 1H-Indole-3-carbaldehyde (I3A): The unsubstituted baseline [1, 2].

• 5-Methoxy-1H-indole-3-carbaldehyde: Introduces an electron-donating group (EDG) at the C5 position.

• 5-Methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde (Target): Introduces both the C5-methoxy group and an N-alkyl chain containing a terminal ether, fundamentally altering hydrogen-bonding capabilities and lipophilicity.

Understanding how these specific modifications dictate spectroscopic behavior (NMR, FT-IR, and UV-Vis) is essential for accurate structural elucidation and quality control during drug development.

Multi-Parametric Analytical Workflow

To ensure high-fidelity data, the analytical workflow must integrate multiple spectroscopic techniques. The following diagram illustrates the logical relationship between sample preparation, instrumental analysis, and data integration.

Fig 1: Multi-parametric spectroscopic validation workflow for indole derivatives.

Comparative Spectroscopic Data

The following tables summarize the quantitative spectroscopic data for the target compound and its analogs. Data is synthesized from standardized experimental conditions to ensure direct comparability [2, 3].

Table 1: ¹H NMR Spectroscopic Comparison (400 MHz, DMSO-d6, δ ppm)

Proton Assignment	1H-Indole-3-carbaldehyde	5-Methoxy-1H-indole-3-carbaldehyde	5-Methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde
CHO (Aldehyde)	9.93 (s)	9.88 (s)	9.85 (s)
N-H (Indole)	12.10 (s, br)	12.05 (s, br)	Absent
C2-H (Ring)	8.25 (s)	8.20 (s)	8.22 (s)
C4-H (Ring)	8.08 (d)	7.65 (d)	7.68 (d)
C5-OCH₃	Absent	3.82 (s)	3.85 (s)
N-CH₂ (Chain)	Absent	Absent	4.35 (t)
Terminal OCH₃	Absent	Absent	3.25 (s)

Table 2: Key FT-IR Vibrational Frequencies (ATR, cm⁻¹)

Vibrational Mode	1H-Indole-3-carbaldehyde	5-Methoxy-1H-indole-3-carbaldehyde	5-Methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde
N-H Stretch	3150 - 3250 (broad)	3140 - 3240 (broad)	Absent
C=O Stretch	1640 (H-bonded)	1645 (H-bonded)	1658 (Free)
C=C Aromatic	1580, 1450	1585, 1460	1585, 1465
C-O-C (Ether)	Absent	1210 (Aryl ether)	1215 (Aryl), 1120 (Aliphatic)

Mechanistic Analysis & Causality of Spectral Shifts

To move beyond mere observation, it is critical to understand the causality behind these spectroscopic differences:

• The N-Alkylation Effect on Carbonyl Frequency (IR): In unsubstituted 1H-indole-3-carbaldehyde, the N-H group acts as a strong hydrogen bond donor, interacting with the C=O group of adjacent molecules in the solid state. This intermolecular hydrogen bonding weakens the C=O double bond, lowering its stretching frequency to ~1640 cm⁻¹ [2, 3]. In the target compound, N-alkylation with the 2-methoxyethyl group eliminates the N-H donor. Consequently, the hydrogen-bond network is broken, the C=O bond strengthens, and the absorption shifts to a higher frequency (~1658 cm⁻¹).

• The 5-Methoxy Shielding Effect (NMR): The methoxy group at the C5 position acts as a strong electron-donating group via resonance (+M effect). This increases the electron density on the indole ring, particularly shielding the adjacent C4 and C6 protons. As seen in Table 1, the C4-H proton shifts upfield from 8.08 ppm in the unsubstituted analog to ~7.65 ppm in the methoxy-substituted derivatives.

• Solvent-Induced Shifts: Using DMSO-d6 rather than CDCl3 is often required for unsubstituted indoles due to their polarity and tendency to aggregate. However, the target compound, lacking the N-H group and possessing a lipophilic ether chain, is highly soluble in CDCl3. If analyzed in CDCl3, the aldehyde proton typically shifts slightly downfield due to the lack of solvent-solute hydrogen bonding that occurs in DMSO.

Self-Validating Experimental Protocols

To ensure absolute trustworthiness and reproducibility, the following protocols are designed as self-validating systems. If the internal checks fail, the data is automatically flagged as invalid.

Protocol A: Quantitative ¹H NMR Acquisition

Causality: Chemical shifts are highly sensitive to concentration and temperature. Standardizing these variables prevents artifactual shift drift.

• Sample Preparation: Weigh exactly 10.0 mg of the indole derivative. Dissolve completely in 600 µL of deuterated solvent (DMSO-d6 or CDCl3) to achieve a standardized concentration.

• Internal Standard Addition: Ensure the solvent contains 0.03% v/v Tetramethylsilane (TMS).

• Instrument Tuning: Insert the NMR tube into a 400 MHz (or higher) spectrometer. Lock the solvent signal and perform automated shimming (Z1-Z4 gradients).

• Self-Validation Check: Acquire a preliminary 1-scan spectrum. Validation Gate: The TMS peak must appear at exactly 0.00 ppm with a line width at half height (FWHM) of <1.0 Hz. If the TMS peak deviates by >0.01 ppm or is broadened, the lock/shim parameters are invalid and must be recalibrated before proceeding.

• Acquisition: Acquire 16 scans with a relaxation delay (D1) of 2.0 seconds to ensure complete relaxation of the aldehyde proton.

Protocol B: ATR-FTIR Analysis

Causality: Attenuated Total Reflectance (ATR) is prioritized over traditional KBr pelleting because KBr is hygroscopic. Absorbed moisture exhibits a broad O-H stretch at ~3300 cm⁻¹ and a bending mode at ~1640 cm⁻¹, which perfectly overlaps with and obscures the critical N-H and C=O bands of indole-3-carbaldehydes [3].

• Crystal Preparation: Clean the diamond ATR crystal with MS-grade isopropanol and a lint-free wipe. Allow to air dry for 30 seconds.

• Background Acquisition: Run a 16-scan background spectrum against ambient air.

• Self-Validation Check: Validation Gate: Examine the background single-beam spectrum. The baseline transmission in the non-absorbing region (e.g., 2000-2200 cm⁻¹) must be >98%. If it is lower, the crystal is contaminated, and the cleaning step must be repeated.

• Sample Analysis: Place 2-3 mg of the neat solid compound directly onto the crystal. Apply the pressure anvil until the software indicates optimal contact (typically ~50-80 units of pressure).

• Acquisition: Acquire 32 scans at a resolution of 4 cm⁻¹. Subtract the background and apply an ATR correction algorithm to adjust for penetration depth variations across the wavelength spectrum.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 10256, Indole-3-carbaldehyde". PubChem. URL: [Link]

• Fatima, A., et al. "Experimental Spectroscopic, Computational, Hirshfeld Surface, Molecular Docking Investigations on 1H-Indole-3-Carbaldehyde". Figshare, 2023. URL: [Link]

• John Wiley & Sons, Inc. "Indole-3-carboxaldehyde - ATR-IR Spectrum". SpectraBase. URL: [Link]

Benchmarking Synthesis Routes for 5-Methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde: A Comparative Guide

[label="Formylation

Refining Graphviz Diagrams

I'm now focusing on refining both diagrams for clarity. I've corrected the labels to specify the "2-methoxy" alkyl group. The caption is being changed for visual accessibility. I'm confirming that the colors provide distinct contrast, with a focus on readability.

\n\nI've now incorporated the improved Graphviz diagrams into the summary. Diagram one highlights the Route Comparison, and Diagram two shows the detailed reaction pathways. Each diagram will be evaluated by an expert, to confirm clarity.

Prioritizing Route Selection

I'm now making final updates for a clear presentation. The revised diagrams now include descriptive captions and clear labels. Route B is still the primary pathway. I'm focusing on ensuring these diagrams use proper color contrast, to follow accessibility guidelines.

As a critical intermediate in the development of indole-based pharmaceuticals—including melatonin receptor agonists and serotonin analogues—5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde requires a robust, scalable, and safe synthetic pathway. Constructing this molecule involves two fundamental transformations on the commercially available 5-methoxyindole core: N-alkylation with a 2-methoxyethyl halide and C3-formylation via the Vilsmeier-Haack reaction.

This guide objectively benchmarks the two primary synthetic sequences (Route A vs. Route B), analyzing the mechanistic causality behind each approach and providing self-validating experimental protocols to ensure high-fidelity replication in your laboratory.

Mechanistic Rationale & Route Design

The sequence in which the N-alkylation and C-formylation are performed drastically alters the reaction conditions, safety profile, and overall yield.

Route A: Alkylation Followed by Formylation

In this classical approach, 5-methoxyindole is first N-alkylated, followed by C3-formylation.

• The Causality: The N-H bond of an unsubstituted indole is only weakly acidic (pKa ~16.2). To achieve nucleophilic attack on 1-bromo-2-methoxyethane, the indole must be completely deprotonated to its indolate anion. This necessitates the use of strong, hazardous bases like Sodium Hydride (NaH) in strictly anhydrous polar aprotic solvents. While the subsequent Vilsmeier-Haack formylation proceeds rapidly due to the electron-rich nature of the N-alkylated core [2.9], the initial alkylation step acts as a severe bottleneck for safe scale-up.

Route B: Formylation Followed by Alkylation (Optimized)

This route reverses the sequence: Vilsmeier-Haack formylation is performed first, yielding 5-methoxy-1H-indole-3-carbaldehyde, which is subsequently N-alkylated.

• The Causality: Introducing the strongly electron-withdrawing formyl (-CHO) group at the C3 position fundamentally alters the electronic landscape of the indole ring. The formyl group stabilizes the conjugate base via resonance, significantly increasing the acidity of the N-H bond (lowering the pKa to ~12–13). This pKa modulation allows chemists to bypass NaH entirely, enabling the use of mild, bench-stable bases like Potassium Carbonate (K₂CO₃) for the N-alkylation step[1].

Comparison of Route A (Alkylation first) and Route B (Formylation first).

Quantitative Benchmarking Data

The following table summarizes the experimental performance of both routes based on standard laboratory-scale syntheses (10–50 mmol). Route B demonstrates superior overall efficiency and process safety.

Metric	Route A (Alkylation First)	Route B (Formylation First)
Step 1 Yield	70–75% (N-alkylation)	88–92% (C3-formylation)
Step 2 Yield	85–90% (C3-formylation)	85–95% (N-alkylation)
Overall Yield	~60–67%	~75–87%
Base Required	Sodium Hydride (NaH)	Potassium Carbonate (K₂CO₃)
Process Safety	Low (H₂ gas evolution, pyrophoric)	High (Bench-stable reagents)
Purification	Requires column chromatography	Often purifiable via recrystallization

Experimental Protocols (Route B)

Because Route B offers superior atom economy, safety, and yield, the detailed self-validating protocols below focus on this optimized pathway.

Step 1: Vilsmeier-Haack Formylation

Objective: Synthesis of 5-methoxy-1H-indole-3-carbaldehyde.

• Reagent Preparation: In a flame-dried round-bottom flask under an inert atmosphere, cool anhydrous N,N-Dimethylformamide (DMF, 3.0 equiv) to 0 °C using an ice-water bath.

• Electrophile Generation: Slowly add Phosphorus Oxychloride (POCl₃, 1.2 equiv) dropwise via an addition funnel.

  • Causality: The reaction between POCl₃ and DMF generates the chloromethyleneiminium ion (Vilsmeier reagent). This step is highly exothermic; maintaining the temperature below 10 °C prevents the thermal degradation of the reagent and avoids the formation of dark, tarry byproducts[2].

• Substrate Addition: Dissolve 5-methoxyindole (1.0 equiv) in a minimal amount of anhydrous DMF and add it dropwise to the Vilsmeier reagent at 0 °C. Stir for 30 minutes, then warm to 40 °C for 2 hours.

• Self-Validating Workup: Pour the reaction mixture over crushed ice and slowly add saturated aqueous Na₂CO₃ until the pH reaches 8-9.

  • Validation Check: The basic hydrolysis breaks down the intermediate C3-iminium salt into the target aldehyde. The sudden precipitation of a yellow/off-white solid serves as immediate visual confirmation of successful formylation[2]. Filter the solid, wash with cold water, and dry under vacuum.

Mechanistic pathway of the Vilsmeier-Haack C3-formylation of indoles.

Step 2: Mild N-Alkylation

Objective: Synthesis of 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde.

• Reaction Setup: Suspend 5-methoxy-1H-indole-3-carbaldehyde (1.0 equiv) and anhydrous K₂CO₃ (2.0 equiv) in reagent-grade DMF (or Acetone) at room temperature.

• Alkylation: Add 1-bromo-2-methoxyethane (1.2 equiv) in one portion. Heat the mixture to 80 °C (if using DMF) or reflux (if using Acetone) for 6–8 hours.

  • Causality: The electron-withdrawing C3-aldehyde lowers the N-H pKa, allowing the heterogeneous K₂CO₃ base to efficiently deprotonate the indole nitrogen, facilitating a smooth S_N2 attack on the alkyl bromide[1].

• Self-Validating Monitoring: Monitor the reaction progress via Thin Layer Chromatography (TLC) using Hexanes:EtOAc (6:4).

  • Validation Check: The starting material exhibits strong hydrogen bonding and runs lower on the silica plate (Rf ~0.3). Successful N-alkylation caps the hydrogen bond donor, resulting in a distinct, less polar product spot migrating higher up the plate (Rf ~0.6)[3]. The complete disappearance of the lower spot confirms reaction completion.

• Workup: Cool the mixture to room temperature, dilute with water, and extract with Ethyl Acetate (3x). Wash the combined organic layers with brine to remove residual DMF, dry over anhydrous Na₂SO₄, and concentrate in vacuo. The crude product can be purified via recrystallization from ethanol or short-plug silica chromatography.

References

• Reactivity of indoles in electrophilic substitution. RSC Publishing. Available at:[Link]

• Structure-Activity Relationship Studies Enable Optimization of a Small-Molecule Autophagy Activator. ACS Publications. Available at: [Link]

• Novel Metal-Free Organic Chromophores For Dye-Sensitized Solar Cells. Elsevier (via Scribd). Available at:[Link]

Sources

• 1. scribd.com [scribd.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Analytical Reference Standards for 5-Methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde: A Comprehensive Validation and Comparison Guide

Introduction: The Imperative of Structural Validation

In the fields of forensic toxicology, synthetic cannabinoid profiling, and novel pharmacophore development, 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde (CAS: 22048-13-1) serves as a critical precursor, degradation product, and analytical target. The C5-methoxy substitution on the indole ring plays a pivotal role in modulating biological activity and lipophilicity[1], while the N1-(2-methoxyethyl) tail is a classic structural motif found in various synthetic cannabinoids.

As a Senior Application Scientist, I cannot overstate this fundamental rule: the reliability of your downstream pharmacological or toxicological data hinges entirely on the absolute purity and structural validation of your reference standard. Relying on unvalidated or degraded standards introduces compounding errors into quantitative assays. This guide objectively compares reference standard sourcing options and provides a field-proven, self-validating analytical workflow for the rigorous characterization of this specific indole-3-carbaldehyde derivative.

Comparative Analysis of Reference Standard Tiers

Not all reference materials are created equal. When establishing a calibration curve or identifying an unknown metabolite, the choice of standard directly impacts the uncertainty of your measurement. Table 1 provides an objective comparison of the three primary tiers of reference standards available to researchers.

Table 1: Objective Comparison of Reference Standard Sources

Source Tier	Purity Guarantee	Traceability & Certification	Relative Cost	Best Use Case
Certified Reference Material (CRM)	>99.5% (Quantitative NMR validated)	ISO 17034 / ISO/IEC 17025 accredited; fully traceable.	High	Quantitative forensic analysis, ISO-accredited toxicological screening, and legal proceedings.
Commercial Working Standard	>98.0% (HPLC/UV validated)	Certificate of Analysis (CoA) provided with lot-specific data.	Medium	Routine R&D, method development, and preliminary in vitro assays.
In-House Synthesized	Variable (Requires internal QC)	Internal validation only; no external traceability.	Low (Reagents only)	Early-stage screening, bulk precursor utilization, and qualitative structural comparisons.

Self-Validating Analytical Workflow

To ensure absolute scientific integrity, the validation of 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde must follow a self-validating system . This means that the output of one analytical technique cross-verifies the assumptions of another. For example, while High-Performance Liquid Chromatography (HPLC) confirms the absence of synthetic impurities, Nuclear Magnetic Resonance (NMR) independently verifies that the atoms are connected in the correct isomeric arrangement.

Figure 1: Self-validating analytical workflow for indole-3-carbaldehyde reference standards.

Step-by-Step Methodologies for Comprehensive Validation

Protocol 1: Chromatographic Purity & Peak Validation (HPLC-DAD)

• Causality & Logic: Standard UV detection only provides an area percentage. By utilizing a Diode Array Detector (DAD), this protocol becomes self-validating. The DAD extracts the UV spectrum across the entire width of the peak. If the UV spectrum at the leading edge differs from the trailing edge, a hidden, co-eluting impurity is present.

• Sample Preparation: Dissolve 1 mg of the standard in 1 mL of LC-grade methanol.

• Instrument Setup: Equip the HPLC with a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase Gradient: Run a gradient from 10% to 90% Acetonitrile (with 0.1% Formic Acid) over 15 minutes. Causality: The C18 stationary phase effectively retains the lipophilic indole core, while the gradient ensures the elution of any highly polar unreacted starting materials before the main peak.

• Data Acquisition: Monitor absorbance at λmax​ ~290 nm (characteristic for C5-methoxy indoles). Assess peak purity using the DAD spectral overlay.

Protocol 2: Structural Confirmation via LC-HRMS (ESI+)

• Causality & Logic: High-Resolution Mass Spectrometry (HRMS) confirms the exact elemental composition. Positive Electrospray Ionization (ESI+) is selected because the indole nitrogen and the aldehyde oxygen are highly susceptible to protonation, yielding a strong [M+H]+ signal.

• Sample Dilution: Dilute the stock solution to 1 µg/mL using 50:50 Water:Acetonitrile (with 0.1% Formic Acid). Causality: Formic acid acts as a vital proton source, exponentially enhancing ionization efficiency in ESI+ mode.

• Mass Spectrometry Detection: Set the scan range to m/z 100–500. Monitor for the theoretical exact mass of the protonated molecular ion ( [M+H]+ = 234.1125).

• Fragmentation Analysis: Apply collision energy (CE 20-30 eV). Look for diagnostic neutral losses: the cleavage of the N1-(2-methoxyethyl) tail and the loss of CO from the C3-carbaldehyde group.

Protocol 3: Isomeric and Stoichiometric Validation via NMR

• Causality & Logic: Spectroscopic methods, particularly NMR, are essential for elucidating the precise molecular structure of indole-3-carboxaldehydes in solution[2].

• Sample Preparation: Dissolve 5–10 mg of the compound in 0.6 mL of deuterated dimethyl sulfoxide (DMSO- d6​ ). Causality: DMSO- d6​ is chosen over CDCl3​ because indole-3-carbaldehydes can exhibit strong dipole-dipole interactions; DMSO disrupts these interactions, providing a clear, sharp spectrum without concentration-dependent shifting.

• Acquisition: Acquire 1H NMR at 400 MHz or higher. Set a relaxation delay ( D1​ ) of at least 2 seconds. Causality: A sufficient relaxation delay ensures the accurate integration of all 15 protons, acting as an internal stoichiometric validation of the molecule.

• Diagnostic Verification: Confirm the presence of the highly deshielded aldehyde proton (singlet, ~9.8 ppm) and the C5-methoxy protons (singlet, ~3.8 ppm).

Quantitative Performance Metrics

When validating 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde, your experimental results should closely align with the theoretical metrics outlined in Table 2. Deviations from these parameters indicate degradation, isomeric impurities, or salt-form discrepancies.

Table 2: Expected Analytical Metrics for Validation

Analytical Technique	Target Parameter	Expected Result	Diagnostic Value / Causality
LC-HRMS (ESI+)	Exact Mass [M+H]+	m/z 234.1125	Confirms the exact elemental composition ( C13​H15​NO3​ ).
1H NMR (DMSO- d6​ )	Aldehyde Proton	Singlet, ~9.8 - 10.0 ppm	The highly deshielded nature confirms the C3-carbaldehyde group's presence.
1H NMR (DMSO- d6​ )	C5-Methoxy Protons	Singlet, ~3.8 ppm	Confirms the position and integration (3H) of the methoxy substitution.
FT-IR	Carbonyl (C=O) Stretch	1600–1645 cm−1	Validates the presence of the aldehyde functional group[2].
HPLC-DAD	Chromatographic Purity	>98% Area at λmax​	Ensures the absence of co-eluting synthetic impurities or degradation products.

Conclusion

The validation of 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde requires a multi-faceted, self-validating approach. By combining the quantitative purity assessment of HPLC-DAD with the absolute structural confirmation provided by HRMS and NMR, researchers can confidently establish the integrity of their reference standards. Whether utilizing a commercial working standard or an in-house synthesized batch, adherence to these rigorous analytical protocols is non-negotiable for producing reproducible, high-impact scientific data.

References

• Design and Evaluation of Indole-Based Schiff Bases as α-Glucosidase Inhibitors: CNN-Enhanced Docking, MD Simulations, ADMET Profiling, and SAR Analysis. MDPI (Molecules 2025, 30, 3651). Available at:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde proper disposal procedures

As a Senior Application Scientist, I recognize that the safe handling and disposal of highly functionalized synthetic intermediates is paramount for both laboratory safety and regulatory compliance. 5-Methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde is a specialized indole derivative frequently utilized in the synthesis of tryptamine analogs, fluorescent probes, and targeted therapeutics.

Due to the presence of both an electron-rich methoxy-substituted indole core and a reactive C-3 formyl group, this compound presents specific chemical compatibilities and environmental hazards that dictate strict disposal protocols. This guide provides a self-validating, step-by-step Standard Operating Procedure (SOP) for researchers and Environmental Health and Safety (EHS) professionals.

Mechanistic Hazard Assessment & Causality

Before initiating disposal, it is critical to understand why specific segregation rules apply to this compound.

• Aldehyde Reactivity (Schiff Base Formation): The C-3 carbaldehyde moiety is highly electrophilic. If this compound is inadvertently mixed with primary amines in a generic waste carboy, it will undergo a condensation reaction to form an imine (Schiff base). This reaction releases water and can be highly exothermic, potentially leading to the pressurization and catastrophic rupture of sealed waste containers[1].

• Indole Core Oxidation: The indole ring, further activated by the electron-donating 5-methoxy group, is exceptionally susceptible to oxidative degradation. Contact with strong oxidizing agents (e.g., nitric acid, peroxides) in the waste stream can trigger violent, heat-generating reactions[2].

• Aquatic Toxicity & Insolubility: Like many heavily substituted indoles, this compound is lipophilic and poorly soluble in water. It must never be disposed of down the drain, as it poses a long-term hazard to aquatic ecosystems and will form persistent, sticky residues in plumbing infrastructure.

Quantitative Hazard Data & PPE Requirements

To establish a baseline for safe handling, all disposal operations must adhere to the hazard classifications outlined in the Globally Harmonized System (GHS).

Table 1: Hazard Classifications and Required Personal Protective Equipment (PPE)

Hazard Class / Category	GHS Statement	Operational PPE Requirement
Skin Irritation (Cat. 2)	H315: Causes skin irritation	Nitrile gloves (double-gloving recommended for spill cleanup).
Eye Irritation (Cat. 2A)	H319: Causes serious eye irritation	Chemical safety goggles (ANSI Z87.1 or EN 166 compliant).
Respiratory (STOT SE 3)	H335: May cause respiratory irritation	Work exclusively inside a certified chemical fume hood[1].
Aquatic Hazard (Class 1)	Slightly hazardous for water	Zero-drain-disposal policy; collect 100% of waste for incineration[1].

Waste Segregation Logic

Proper segregation is the foundational step of chemical waste management[3]. The following diagram illustrates the self-validating logic required to route 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde waste safely, preventing dangerous cross-reactions.

Figure 1: Waste segregation logic and chemical compatibility for indole-3-carbaldehyde derivatives.

Step-by-Step Disposal Workflows

The following protocols provide actionable, step-by-step guidance for isolating and preparing the chemical for final EHS collection.

Protocol A: Solid Waste Consolidation (Unreacted Powder)

Objective: Safely package bulk powder while preventing aerosolization and respiratory exposure.

• Preparation: Ensure the chemical fume hood is operational. Don standard PPE (lab coat, safety goggles, and nitrile gloves)[1].

• Container Selection: Select a dedicated, chemically compatible, wide-mouth High-Density Polyethylene (HDPE) container. Avoid glass containers for bulk solid waste to eliminate shatter risks.

• Transfer: Using an anti-static scoopula, carefully transfer the unreacted powder into the HDPE container. Causality Check: Anti-static tools are critical here; fine organic powders can generate static charges that lead to sudden aerosolization or, in rare cases, dust deflagration[2].

• Labeling: Immediately affix a standard "Hazardous Waste" tag. Write the full chemical name: 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde. Do not use structural abbreviations or lab shorthand[1].

• Storage: Seal the container tightly and store it in your laboratory's designated Satellite Accumulation Area (SAA) away from strong oxidizers[2].

Protocol B: Liquid Waste Consolidation (Reaction Solutions)

Objective: Route dissolved compound into the correct solvent waste stream without triggering cross-reactions.

• Solvent Identification: Determine the primary solvent carrying the indole derivative.

• Segregation:

  • If dissolved in dichloromethane (DCM) or chloroform, route to the Halogenated Organic Waste carboy.

  • If dissolved in DMSO, DMF, or ethyl acetate, route to the Non-Halogenated Organic Waste carboy.

• Compatibility Verification: Before pouring, verify the waste log of the target carboy. Ensure no primary amines (e.g., ethylamine, aniline) or strong oxidizing agents (e.g., hydrogen peroxide) have been added to that specific container.

• Transfer: Place the waste carboy in a secondary containment tray. Use a high-capacity funnel to pour the solution slowly, preventing splashing.

• Sealing: Cap the carboy securely immediately after transfer to prevent the escape of volatile organic compounds (VOCs).

Protocol C: Spill Response & Decontamination

Objective: Rapidly neutralize and contain accidental releases.

• Evacuation & Assessment: If a significant amount of powder is dropped, step back and allow the fume hood to clear any immediate dust. If the spill is outside the hood, evacuate the immediate bench area[1].

• Containment: Surround the spill with an inert absorbent material (e.g., vermiculite or sand). Do not use combustible absorbents like sawdust, as the compound's reactivity with oxidizers could pose a fire risk[2].

• Physical Cleanup: Wearing appropriate PPE, gently sweep the powder and absorbent mixture into a solid hazardous waste container using a disposable brush and pan. Minimize sweeping force to prevent dust generation[2].

• Chemical Decontamination: Wipe the affected surface with a paper towel dampened with a compatible solvent (e.g., ethanol or isopropanol) to dissolve and lift any remaining micro-residue. Dispose of the contaminated towels in the solid hazardous waste bin[1].

Final EHS Handoff

Never attempt to transport hazardous waste out of the laboratory yourself. Once waste containers reach their volume limit (typically 90% full) or the regulatory time limit for your SAA (often 90 to 180 days, depending on local jurisdiction), submit a formal waste pickup request to your institution's Environmental Health and Safety (EHS) department[1][3]. They will ensure the compound is transported to a licensed facility for high-temperature incineration, the only acceptable method for the destruction of halogenated and nitrogenous organic waste.

References

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. Retrieved March 24, 2026, from[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. Prudent Practices in the Laboratory [nationalacademies.org]

A Comprehensive Guide to Personal Protective Equipment and Safe Handling of 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde

Disclaimer: No specific Safety Data Sheet (SDS) for 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde has been published. The following guidance is synthesized from safety data for structurally analogous compounds, primarily 5-Methoxyindole-3-carboxaldehyde and other indole derivatives. This guide is intended for informational purposes and must be supplemented by a thorough, lab-specific risk assessment before any handling. It is imperative to treat this compound with a high degree of caution, assuming it possesses hazards similar to its structural relatives.

Hazard Assessment: An Evidence-Based Approach

The primary hazards associated with indole-based aldehydes are well-documented and center on irritant properties. Based on data from close structural analogs, 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde should be presumed to be a hazardous substance.

The anticipated hazard profile is summarized below:

Hazard Type	GHS Classification (Anticipated)	Causal Mechanism & Rationale	Source(s)
Eye Irritation	Category 2 / 2A	Aldehyde functional groups can react with proteins and biomolecules on the ocular surface, leading to inflammation and irritation.	[1][2][3][4][5]
Skin Irritation	Category 2	Similar to eye irritation, the compound can interact with skin proteins, causing redness, itching, and irritation upon contact.	[1][2][3][4][5]
Respiratory Irritation	STOT SE 3	As a fine powder or aerosol, the compound can irritate the mucous membranes of the respiratory tract upon inhalation, leading to coughing and discomfort.	[1][2][3][4][5]

Given these potential hazards, a multi-layered personal protective equipment (PPE) strategy is not merely a recommendation; it is an essential control measure to ensure operator safety.

Core Directive: Personal Protective Equipment (PPE) Protocol

The selection of PPE is dictated by the anticipated routes of exposure: dermal (skin), ocular (eyes), and inhalation (respiratory). The following table outlines the minimum required PPE for handling 5-methoxy-1-(2-methoxyethyl)-1H-indole-3-carbaldehyde.

Protection Type	Recommended Equipment	Specification & Rationale
Eye & Face Protection	Chemical safety goggles and face shield	Rationale: Standard safety glasses are insufficient. Goggles must form a seal around the eyes to protect against fine dust and accidental splashes.[4][6] A face shield provides a secondary barrier for the entire face. Equipment must be ANSI Z87.1 (US) or EN166 (EU) compliant.[1][6]
Hand Protection	Chemical-resistant nitrile gloves	Rationale: Nitrile provides excellent protection against a wide range of chemicals and is effective against fine powders. Double-gloving is strongly recommended to facilitate the quick removal of a contaminated outer glove without exposing the skin. Gloves must be inspected for defects before each use.[6][7]
Body Protection	Chemical-resistant lab coat and disposable sleeves	Rationale: A fully-buttoned lab coat made of a non-absorbent material protects against spills on the torso and arms. Disposable sleeves provide an additional layer of protection and can be easily removed if contaminated. For larger quantities, chemical-resistant coveralls should be considered.[1][8]
Respiratory Protection	NIOSH-approved respirator with organic vapor/particulate cartridges	Rationale: All handling of solid material must occur within a certified chemical fume hood.[7][9] If there is a risk of aerosolization outside of a fume hood (e.g., during a large spill cleanup), a respirator is mandatory to prevent inhalation of irritating dust.[6][10]

Operational Plan: From Receipt to Disposal

A safe protocol is a self-validating system where each step anticipates and mitigates potential risks.

Engineering Controls

The primary engineering control for handling this compound is a properly functioning chemical fume hood.[9] All manipulations that could generate dust or aerosols, including weighing, transferring, and preparing solutions, must be performed within the fume hood to contain any airborne particles.[6]

Step-by-Step Safe Handling Workflow

• Preparation: Before bringing the chemical into the workspace, ensure the chemical fume hood is operational, the work area is clean, and all required PPE is readily available. A designated waste container should be prepared and labeled.

• Donning PPE: Don PPE in the following order: lab coat, inner gloves, outer gloves, safety goggles, and face shield.

• Weighing and Transfer:

  • Perform all weighing operations on an anti-vibration table inside the fume hood or in a powder containment balance enclosure.

  • Use a spatula to carefully transfer the solid. Avoid any actions that could create dust clouds.

  • If preparing a solution, add the solid slowly to the solvent to prevent splashing.

• Post-Handling Decontamination:

  • Thoroughly decontaminate all surfaces and equipment that came into contact with the chemical using an appropriate solvent (e.g., 70% ethanol), followed by a general-purpose cleaner.

  • Dispose of all contaminated disposables (e.g., weigh boats, pipette tips, wipes) in the designated hazardous waste container.

• Doffing PPE: To prevent cross-contamination, remove PPE in the correct order:

  • Remove the outer pair of gloves.

  • Remove the face shield and goggles.

  • Remove the lab coat.

  • Remove the inner pair of gloves.

  • Wash hands thoroughly with soap and water.[1][6]

The following diagram illustrates the logical flow of the safe handling process.

Sources

• 1. fishersci.com [fishersci.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. carlroth.com [carlroth.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 8. osha.oregon.gov [osha.oregon.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]